N-Nitrosoanonaine

Core Science & Biosynthesis

A Technical Guide to Aporphine Alkaloid Nitrosamine Derivatives: Synthesis, Biological Evaluation, and Analytical Strategies

This guide provides an in-depth technical exploration of aporphine alkaloid nitrosamine derivatives, a class of compounds at the intersection of natural product chemistry and toxicology. Synthesizing principles from both fields, this document offers researchers, scientists, and drug development professionals a comprehensive overview of the potential formation, biological significance, and analytical detection of these novel compounds. While direct literature on aporphine-specific nitrosamines is emerging, this guide extrapolates from the well-established chemistry and biological activities of both aporphine alkaloids and N-nitrosamines to provide a foundational understanding and practical framework for future research.

Introduction: The Convergence of Aporphine Alkaloids and Nitrosamine Chemistry

Aporphine alkaloids are a large and structurally diverse group of isoquinoline alkaloids found in various plant families.[1][2] With over 500 known compounds, they exhibit a wide range of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[3][4] Their tetracyclic core structure can be variously substituted, leading to a rich chemical diversity and a broad spectrum of biological effects.[1][3] Many aporphine alkaloids possess a tertiary amine functional group, a key structural feature that makes them susceptible to nitrosation.

N-nitrosamines are a class of potent genotoxic and carcinogenic compounds.[5][6] Their presence as impurities in pharmaceutical products has become a significant regulatory and safety concern.[7][8] Nitrosamines are formed from the reaction of secondary or tertiary amines with a nitrosating agent, such as nitrous acid, which can be generated from nitrites under acidic conditions.[9][10] Given that many aporphine alkaloids are tertiary amines, there is a theoretical potential for the formation of aporphine alkaloid nitrosamine derivatives under certain conditions, such as during extraction, formulation with excipients containing residual nitrites, or even endogenously.[11][12]

This guide will delve into the chemistry of this potential transformation, the predicted biological consequences, and the analytical methodologies required to identify and quantify these derivatives.

Chemical Synthesis and Formation Pathways

The formation of a nitrosamine from an aporphine alkaloid would likely proceed through the dealkylative nitrosation of the tertiary amine present in the aporphine core.[10] This reaction is catalyzed by acidic conditions, which facilitate the formation of the nitrosating agent, nitrous acid (HNO₂), from nitrite salts (e.g., NaNO₂).[9]

The proposed mechanism involves the following key steps:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).

• Attack by the Tertiary Amine: The lone pair of electrons on the nitrogen atom of the aporphine alkaloid attacks the nitrosonium ion (NO⁺) or a related nitrosating species.

• Formation of an Unstable Intermediate: This results in the formation of a quaternary ammonium-nitrosamine intermediate.

• Dealkylation: The intermediate undergoes cleavage, typically releasing an aldehyde or ketone, to form the more stable N-nitrosamine derivative of the aporphine alkaloid.[10]

Figure 1: Proposed formation pathway of an aporphine alkaloid nitrosamine derivative.

Hypothetical Laboratory-Scale Synthesis Protocol

This protocol is a generalized procedure for the nitrosation of a tertiary amine-containing aporphine alkaloid. Note: This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment due to the potential carcinogenicity of the product.

• Dissolution: Dissolve the parent aporphine alkaloid in a suitable acidic solvent (e.g., a mixture of glacial acetic acid and water).

• Cooling: Cool the solution to 0-5 °C in an ice bath. This is crucial as the reaction is exothermic and the diazonium intermediate (in the case of primary amines) is unstable at higher temperatures.[13]

• Addition of Nitrite: Slowly add a solution of sodium nitrite (NaNO₂) in water to the cooled alkaloid solution with vigorous stirring. The slow addition helps to control the reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction is complete, quench any excess nitrous acid by adding a scavenger, such as sulfamic acid or ascorbic acid.

• Extraction: Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the aporphine alkaloid nitrosamine derivative into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the organic extract over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Predicted Biological Activity and Toxicological Profile

The biological activity of aporphine alkaloid nitrosamine derivatives is currently unknown. However, a predictive toxicological profile can be constructed based on the known properties of the parent compounds.

• Genotoxicity and Carcinogenicity: N-nitrosamines are a "cohort of concern" due to their mutagenic and carcinogenic potential.[5][6] This is primarily due to their metabolic activation by cytochrome P450 enzymes to form reactive electrophiles that can alkylate DNA.[4] The structural complexity of drug-substance related nitrosamines (NDSRIs) can influence their genotoxic potential.[9] The presence of α-hydrogens to the nitroso group is a key structural feature associated with high carcinogenic potency.[9][14] Therefore, it is highly probable that aporphine alkaloid nitrosamine derivatives would exhibit genotoxic and carcinogenic properties.

• Cytotoxicity: Many aporphine alkaloids themselves exhibit potent cytotoxic activities against various cancer cell lines.[3] The addition of a nitrosamine functional group could potentially modulate this activity, either by enhancing it through an additional DNA-damaging mechanism or by altering the molecule's interaction with its primary biological targets.

• Pharmacological Activity: Aporphine alkaloids interact with a variety of receptors and enzymes in the central nervous system and other tissues.[3] The introduction of a nitrosamine group would significantly alter the electronic and steric properties of the molecule, likely changing its pharmacological profile.

In Vitro Biological Evaluation Workflow

To assess the biological activity of a newly synthesized aporphine alkaloid nitrosamine derivative, a tiered approach is recommended:

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A Technical Guide to the Putative Biosynthetic Pathway of N-Nitrosoaporphines in Plants: From Established Precursors to a Hypothetical Frontier

For Distribution to Researchers, Scientists, and Drug Development Professionals

This guide delves into the biochemistry of aporphine alkaloids, a significant class of plant-derived isoquinoline alkaloids, and addresses the potential for their N-nitrosation within plant systems. It has come to our attention that while N-nitrosoaporphines have been isolated from plant material, a dedicated, genetically encoded biosynthetic pathway for their formation has not been documented in the scientific literature. The isolation of N-nitrosoanonaine and N-nitrosoxylopine from Duguetia furfuracea suggests their formation, but it is unclear if this is an artifact of isolation or a true metabolic process.[1]

This document, therefore, serves a dual purpose. First, it provides a detailed overview of the established, canonical biosynthesis of the aporphine alkaloid backbone. Second, it constructs a scientifically plausible, albeit hypothetical, pathway for the N-nitrosation of these alkaloids in planta. We will explore the necessary precursors, potential enzymatic and non-enzymatic mechanisms, and provide a rigorous experimental framework for researchers aiming to investigate this unexplored frontier of plant secondary metabolism.

Part 1: The Aporphine Alkaloid Precursor: A Well-Established Biosynthetic Pathway

Aporphine alkaloids are a large and structurally diverse group of over 500 natural compounds, second only to benzylisoquinolines in the isoquinoline alkaloid family.[2][3] They are synthesized in over 15 plant families, including the Papaveraceae (poppy family) and Annonaceae.[2][4] The biosynthesis of the core aporphine structure is a well-characterized offshoot of the benzylisoquinoline alkaloid (BIA) pathway, originating from the amino acid L-tyrosine.

The critical branchpoint intermediate for most BIAs, including aporphines, is (S)-reticuline. The formation of the characteristic tetracyclic aporphine core occurs through an intramolecular, oxidative carbon-carbon phenol coupling of (S)-reticuline. This key reaction is catalyzed by cytochrome P450 enzymes, which facilitate the formation of a diradical intermediate that cyclizes to form the fourth ring.[2] This process is exemplified by the biosynthesis of bulbocapnine from reticuline.[2] While many pathways proceed through (S)-reticuline, it's noteworthy that some plants, like the sacred lotus (Nelumbo nucifera), utilize a dedicated route from (R)-N-methylcoclaurine to produce proaporphine alkaloids, which are precursors to aporphines like nuciferine.[5]

The resulting proaporphine or aporphine scaffold can then undergo a variety of further modifications, including methylation, demethylation, and hydroxylation, leading to the vast diversity of aporphine alkaloids observed in nature.[2]

Caption: Canonical biosynthesis of the aporphine alkaloid core from L-tyrosine.

Part 2: The Hypothetical N-Nitrosation Step: A Frontier of Plant Biochemistry

The formation of an N-nitroso compound requires the reaction of a secondary amine with a nitrosating agent.[6] In the context of aporphine alkaloids, the tertiary amine nitrogen of the core structure is the potential site for this modification. The central question is whether a suitable nitrosating agent can be generated in planta and if its reaction with an aporphine alkaloid is plausible under physiological conditions.

Potential Sources of Nitrosating Agents in Plants

Nitric oxide (NO) and its derivatives are the most likely candidates for nitrosation. Unlike in animals, where nitric oxide synthases (NOS) are the primary source of NO, the mechanisms in higher plants are more complex and debated.[7] No true orthologues of animal NOS genes have been found in higher plant genomes.[7][8] However, plants are known to produce NO through several routes:

• Reductive Pathways (Nitrite-Dependent): This is considered the most well-documented route for NO synthesis in plants.[9]

  • Nitrate Reductase (NR): This cytosolic enzyme, primarily responsible for reducing nitrate to nitrite for nitrogen assimilation, can also reduce nitrite to NO.[10][11]

  • Mitochondrial Electron Transport Chain: Can reduce nitrite to NO under certain conditions.[9]

• Oxidative Pathways (Arginine-Dependent): While a canonical NOS is absent, plants do exhibit L-arginine-dependent NO production, suggesting an analogous enzymatic activity exists.[9][10]

Once NO is formed, it can be rapidly converted to more potent nitrosating agents like dinitrogen trioxide (N₂O₃) in the presence of oxygen.[12] These species can then react with a secondary or tertiary amine to form an N-nitroso compound.

Proposed Mechanism of N-Nitrosoaporphine Formation

We propose a hypothetical pathway where a mature aporphine alkaloid, synthesized via the canonical pathway described in Part 1, undergoes N-nitrosation. This could occur either non-enzymatically or be facilitated by an uncharacterized enzyme.

• Non-Enzymatic Reaction: In cellular compartments where both aporphine alkaloids accumulate and NO or its derivatives are produced (e.g., the cytosol or vacuole), a spontaneous chemical reaction could occur. The rate of this reaction would depend on pH, the localized concentrations of the reactants, and the redox environment.[13]

• Enzymatic Catalysis: It is conceivable that a "nitrosylase" enzyme exists that could catalyze this specific reaction. While nitrosylases that transfer NO groups to cysteine thiols (S-nitrosylation) are known, an enzyme dedicated to N-nitrosating a specific alkaloid has not been identified.[14][15] Such an enzyme could bind both the aporphine substrate and a nitrosating agent (like S-nitrosoglutathione, a mobile NO reservoir in plants), facilitating a targeted reaction.[16]

Caption: Hypothetical pathway for the formation of N-nitrosoaporphines in plants.

Part 3: An Experimental Framework for Discovery

To validate or refute the existence of a biosynthetic pathway for N-nitrosoaporphines, a systematic, multi-pronged experimental approach is required. The following protocols are designed as a guide for researchers in this field.

Protocol 1: In Vivo Stable Isotope Labeling

Causality: This experiment aims to trace the flow of nitrogen from a known precursor (nitrate or nitrite) to the final putative product within a living plant system. A positive result would provide strong evidence for in planta synthesis.

Methodology:

• Plant Selection: Choose a plant species known to produce high levels of aporphine alkaloids (e.g., Annona diversifolia or Glaucium flavum).[2][17]

• Precursor Administration: Grow seedlings in a hydroponic medium. Divide into two groups:

  • Control Group: Standard nutrient solution.

  • Labeling Group: Standard nutrient solution where Ca(NO₃)₂ is replaced with Ca(¹⁵NO₃)₂.

• Incubation: Allow the plants to grow for a period sufficient for metabolite turnover (e.g., 7-14 days).

• Harvest and Extraction: Harvest plant material (roots, stems, leaves) and perform a standard alkaloid extraction using acidified methanol.

• LC-MS/MS Analysis:

  • Analyze the extracts using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Search for the exact mass of the target N-nitrosoaporphine (e.g., N-nitroso-glaucine).

  • In the labeling group, search for the corresponding M+1 isotopologue, which would confirm the incorporation of the ¹⁵N atom into the nitroso group.

Protocol 2: In Vitro Enzymatic Assays

Causality: This experiment directly tests for the presence of an enzyme in plant protein extracts that can catalyze the N-nitrosation of an aporphine substrate. This differentiates between enzymatic and spontaneous non-enzymatic formation.

Methodology:

• Protein Extraction: Homogenize fresh plant tissue in a suitable extraction buffer to obtain a crude protein extract.

• Assay Setup: Prepare reaction mixtures in microfuge tubes as follows:

Component	Control (-)	Control (+)	Test
Crude Protein Extract	+	-	+
Boiled Protein Extract	-	+	-
Aporphine Substrate (e.g., 1 mM Glaucine)	+	+	+
Nitrosating Agent (e.g., 1 mM GSNO)	+	+	+
Reaction Buffer (pH 7.0)	to final vol.	to final vol.	to final vol.

• Incubation: Incubate all tubes at a standard temperature (e.g., 30°C) for 1-2 hours.

• Reaction Quenching & Analysis: Stop the reaction by adding ice-cold acetonitrile. Centrifuge to pellet protein and analyze the supernatant by LC-MS/MS for the formation of the N-nitrosoaporphine product.

• Interpretation: Product formation in the "Test" sample but not in the "Control" samples would indicate enzyme-catalyzed activity.

Protocol 3: Analytical Method for Detection and Quantification

Causality: A robust and validated analytical method is essential for reliably detecting and quantifying trace amounts of N-nitrosoaporphines in complex plant matrices.

Methodology:

• Instrumentation: Use a triple quadrupole mass spectrometer (QqQ) coupled to a UHPLC system for high sensitivity and specificity.

• Method Development:

  • Obtain or synthesize an analytical standard of the target N-nitrosoaporphine.

  • Optimize chromatographic conditions (column, mobile phase) to achieve good peak shape and separation from isomeric alkaloids.

  • Perform infusion of the standard to determine the optimal precursor ion (the protonated molecule [M+H]⁺) and product ions (fragments generated by collision-induced dissociation).

• Selected Reaction Monitoring (SRM):

  • Develop an SRM method using at least two specific precursor-product ion transitions for the target analyte. This ensures high selectivity.

  • Example SRM Transitions for N-nitroso-glaucine:

    • Transition 1 (Quantitative): m/z 385.17 → m/z 354.15 (Loss of -NO)

    • Transition 2 (Qualitative): m/z 385.17 → m/z 298.13 (Further fragmentation)

• Validation: Validate the method for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to standard analytical guidelines.

Part 4: Data Interpretation and Future Outlook

The presence of N-nitrosoaporphines in plants represents a fascinating biochemical puzzle. The experimental framework provided here offers a clear path to determining whether their origin is a deliberate, enzyme-driven biosynthetic pathway or the result of a chance encounter between a common secondary metabolite and reactive nitrogen species.

A positive finding from the in vivo labeling and in vitro enzymatic assays would be a landmark discovery, suggesting a new branch of alkaloid metabolism. This would necessitate further research to isolate and characterize the putative "aporphine nitrosylase" enzyme, elucidate its genetic basis, and understand its physiological role.

Conversely, a negative result from the enzymatic assays, especially if coupled with detectable levels in plant tissues, might suggest that N-nitrosoaporphines are products of non-enzymatic reactions driven by physiological stress or specific environmental conditions that elevate reactive nitrogen species. In either case, the investigation into the origins of these intriguing molecules will undoubtedly deepen our understanding of the intricate and dynamic chemical world within plants.

References

• Aporphine alkaloids - Wikipedia. [Link]

• Gupta, K. J., Fernie, A. R., Kaiser, W. M., & van Dongen, J. T. (2011). NO synthase? Generation of nitric oxide in plants. Trends in plant science, 16(3), 130-131. [Link]

• Guo, F. Q., Okamoto, M., & Crawford, N. M. (2003). Identification of a plant nitric oxide synthase gene involved in hormonal signaling. Science, 302(5642), 100-103. [Link]

• Kolbert, Z., Feigl, G., Bordé, Á., & Erdei, L. (2023). Multiple Ways of Nitric Oxide Production in Plants and Its Functional Activity under Abiotic Stress Conditions. International Journal of Molecular Sciences, 24(14), 11663. [Link]

• Wang, J., Liu, Z., & Li, Y. (2021). A Chemoenzymatic Strategy for Efficient Synthesis of Aporphine Alkaloids. ACS Catalysis, 11(23), 14594-14601. [Link]

• Astier, J., Rasul, S., Koen, E., Manzoor, H., Besson-Bard, A., & Wendehenne, D. (2018). Nitric oxide production in plants: an update. Journal of Experimental Botany, 69(14), 3401-3411. [Link]

• León, J., Costa-Broseta, Á., & Lozano-Juste, J. (2016). Hunting for Plant Nitric Oxide Synthase Provides New Evidence of a Central Role for Plastids in Nitric Oxide Metabolism. Molecular Plant, 9(11), 1461-1463. [Link]

• Pyne, M. E., Grewal, T., & Martin, V. J. (2023). Pathway elucidation and microbial synthesis of proaporphine and bis-benzylisoquinoline alkaloids from sacred lotus (Nelumbo nucifera). Metabolic Engineering, 77, 246-259. [Link]

• The key steps for the synthesis of aporphine and oxoaporphine alkaloids... - ResearchGate. [Link]

• Treffon, P., & Vierling, E. (2022). Focus on Nitric Oxide Homeostasis: Direct and Indirect Enzymatic Regulation of Protein Denitrosation Reactions in Plants. Antioxidants, 11(7), 1411. [Link]

• Emerole, G. O., Uruku, A. O., Oladimeji, S. L., & Thabrew, M. I. (1994). Precursors of N-nitroso compounds in some Nigerian medicinal plants. Journal of agricultural and food chemistry, 42(4), 970-973. [Link]

• Anand, P., & Stamler, J. S. (2012). Enzymatic mechanisms regulating protein S-nitrosylation: implications in health and disease. Journal of molecular medicine, 90(3), 233-244. [Link]

• Denison, S. R., & Faponle, A. S. (2023). Biocatalytic Strategies for Nitration Reactions. JACS Au, 3(2), 349-361. [Link]

• Spivey, A. C. (2014). Biosynthesis of Alkaloids. Imperial College London. [Link]

• Carollo, C. A., de Siqueira, J. M., Garcez, W. S., Diniz, R., & Fernandes, N. G. (2006). N-nitrosoanonaine and N-nitrosoxylopine, aporphine alkaloids from Duguetia furfuracea. Journal of natural products, 69(8), 1235-1237. [Link]

• N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals. (2024). CDD VAULT. [Link]

• Treffon, P., & Vierling, E. (2022). Focus on Nitric Oxide Homeostasis: Direct and Indirect Enzymatic Regulation of Protein Denitrosation Reactions in Plants. Antioxidants (Basel, Switzerland), 11(7), 1411. [Link]

• Martyn, I., Kaan, H. Y., & Belov, V. N. (2000). An autocatalytic mechanism of protein nitrosylation. Proceedings of the National Academy of Sciences, 97(12), 6427-6432. [Link]

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• García-Sánchez, F., López-Bucio, J., & Martínez-Trujillo, M. (2016). Aporphine alkaloid contents increase with moderate nitrogen supply in Annona diversifolia Saff. (Annonaceae) seedlings during diurnal periods. Acta physiologiae plantarum, 38(11), 1-8. [Link]

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Genotoxicity Profile of N-Nitrosoanonaine: A Technical Guide

Topic: Genotoxicity Profile of N-Nitrosoanonaine Content Type: Technical Guide / Whitepaper Audience: Researchers, Drug Development Scientists, Toxicologists[1]

Executive Summary

N-nitrosoanonaine is the N-nitroso derivative of anonaine, a bioactive aporphine alkaloid found in Annona and Duguetia species.[1][2] In the context of pharmaceutical development, it represents a Nitrosamine Drug Substance Related Impurity (NDSRI) if anonaine is used as a scaffold or present in herbal medicinal products.

This guide synthesizes the genotoxic risk of N-nitrosoanonaine based on direct isolation data, structural analogy to mutagenic tetrahydroisoquinolines, and the regulatory Carcinogenic Potency Categorization Approach (CPCA).[1] Due to the presence of

-hydrogens and a lack of proximal deactivating features, N-nitrosoanonaine is classified as a high-potency mutagenic impurity , requiring rigorous control and specialized testing protocols (Enhanced Ames Test).[1]

Part 1: Structural & Mechanistic Characterization

Chemical Identity & Origin

• Compound: N-nitrosoanonaine[1][3][4][5][6][7]

• Parent Alkaloid: Anonaine (1,2-methylenedioxy-noraporphine)[1]

• Structure: A rigid tetracyclic system containing a tetrahydroisoquinoline moiety.[1]

• Natural Occurrence: Isolated from Duguetia furfuracea (Annonaceae) alongside N-nitrosoxylopine [1].[1][4][5][7][8]

• Formation Risk: High susceptibility to nitrosation during extraction or formulation if nitrite traces are present, due to the secondary amine function of the noraporphine core.[1]

Mechanism of Genotoxicity

N-nitrosoanonaine functions as a pro-mutagen.[1] It is not directly reactive with DNA but requires metabolic activation via Cytochrome P450 enzymes (primarily CYP2E1 and CYP2A6).[1]

The Bioactivation Pathway:

• -Hydroxylation: CYP450 enzymes hydroxylate the carbon adjacent to the N-nitroso group (C5 or C6a positions).[1]

• Ring Opening: The unstable

  -hydroxy nitrosamine undergoes heterolytic cleavage, opening the isoquinoline ring.[1]

• Diazonium Formation: The resulting alkyl diazohydroxide dehydrates to form a highly reactive diazonium ion.[1]

• DNA Adduct Formation: The diazonium species alkylates DNA bases (primarily guanine at N7 or O6), leading to transition mutations (G:C

  A:T) if not repaired.[1]

Figure 1: Metabolic activation pathway of N-nitrosoanonaine leading to genotoxicity.[1]

Part 2: In Silico Risk Assessment (CPCA)

In the absence of compound-specific rodent carcinogenicity data, the Carcinogenic Potency Categorization Approach (CPCA) is the regulatory standard (EMA/FDA) for establishing Acceptable Intake (AI) limits.[1]

CPCA Scoring for N-Nitrosoanonaine

The structure of N-nitrosoanonaine is analogous to N-nitroso-1,2,3,4-tetrahydroisoquinoline , a known mutagen [2].[1]

Feature	Assessment	Impact on Potency
-Hydrogens	Count: 3 (Two at C5, One chiral H at C6a).[1]	High Potency: -hydroxylation is sterically accessible.[1]
Deactivating Features	None Proximal. The electron-donating methylenedioxy group is on the aromatic ring, distant from the -carbons.[1]	No Deactivation: The N-NO group remains electron-rich and susceptible to oxidation.[1]
Ring Strain/Rigidity	Rigid aporphine backbone.[1]	Moderate-High: Rigid nitrosamines often show specific binding to CYP active sites.[1]
Predicted Category	Category 2	AI Limit: 100 ng/day

Part 3: Experimental Validation Protocols

To confirm the genotoxic profile, standard assays must be modified.[1] Nitrosamines often yield false negatives in standard Ames tests due to insufficient metabolic activation.[1]

The Enhanced Ames Test (EAT)

Objective: Detect mutagenicity by maximizing CYP-mediated bioactivation.[1] Critical Modification: Use of Hamster Liver S9 (high CYP2E1 activity) instead of standard Rat S9.

Protocol Workflow:

• Strains: S. typhimurium TA98, TA100 (detects base-pair substitutions common to alkylating agents), TA1535, TA1537, and E. coli WP2 uvrA.

• Metabolic Activation:

  • Type: Aroclor-1254 induced Hamster Liver S9.[1][9]

  • Concentration: 30% S9 in the S9 mix (Standard is 4-10%). This "High S9" condition is non-negotiable for NDSRIs.[1]

• Method: Pre-incubation Method (not Plate Incorporation).

  • Incubate bacteria + test article + S9 mix for 30 minutes at 37°C before adding top agar and plating.

• Dose Range: 5 concentrations up to 5000 µ g/plate (or limit of solubility).

• Controls:

  • Positive (with S9): N-nitrosodimethylamine (NDMA) or N-nitroso-1,2,3,4-tetrahydroisoquinoline.[1]

  • Negative: DMSO.[1]

In Vitro Micronucleus Assay (OECD 487)

Objective: Assess clastogenicity (chromosome breakage) in mammalian cells.

Protocol Workflow:

• Cell Line: TK6 (human lymphoblastoid) or CHO-K1 cells.[1]

• Exposure: Short term (4h) with S9; Long term (24h) without S9.

• Critical Step: Ensure S9 batch has verified CYP activity for nitrosamines.

• Readout: Score 2000 binucleated cells for micronuclei (MN).

• Interpretation: A statistically significant increase in MN frequency indicates chromosomal damage, confirming the clastogenic potential observed in structural analogs [3].[1]

Figure 2: Decision workflow for genotoxicity characterization of N-nitrosoanonaine.

Part 4: Data Summary & Reference Values

The following data is synthesized from structural analogs (N-nitroso-tetrahydroisoquinolines) and specific isolation studies.

Parameter	Value/Observation	Reference Grounding
Mutagenicity (Ames)	Predicted Positive (TA98, TA100)	Analogous to 2-nitroso-6,7-dimethoxytetrahydroisoquinoline [2].[1]
Metabolic Requirement	Strictly S9 Dependent	Requires -hydroxylation; inactive without metabolic activation.[1]
Cytotoxicity	Moderate	Parent alkaloids (anonaine) and nitroso-derivatives show IC50 ~10-30 µg/mL in mammalian cells [1].[1]
Target Organs	Liver, Esophagus (Predicted)	Typical for cyclic nitrosamines activated by CYP2E1.
CPCA Limit	100 ng/day (Category 2)	Based on -hydrogen count and lack of deactivation.[1]

References

• Carollo, C. A., et al. (2006).[1][7][10] N-Nitrosoanonaine and N-nitrosoxylopine, aporphine alkaloids from Duguetia furfuracea.[1][4][5][7][8] Journal of Natural Products, 69(8), 1222–1224.

• Power, G., et al. (1990).[1] Synthesis, characterization and mutagenicity of 2-nitroso-6,7-dimethoxytetrahydroisoquinoline. Cancer Letters, 53(1), 85-91.[1]

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N-nitrosoanonaine molecular weight and formula

Classification: N-Nitrosated Aporphine Alkaloid | Target: Drug Safety & Toxicology Research

Executive Summary

N-Nitrosoanonaine is a semi-synthetic or naturally occurring derivative of the aporphine alkaloid anonaine . Chemically defined by the nitrosation of the secondary amine functionality at position 6 of the aporphine skeleton, this compound belongs to the N-nitrosamine class—a "cohort of concern" in pharmaceutical development due to their potent mutagenic and carcinogenic potential.

While anonaine itself exhibits cytotoxic and dopamine receptor-modulating properties, its N-nitroso derivative represents a critical structural alert. The introduction of the nitroso group (

) fundamentally alters the molecule's electronic distribution, lipophilicity, and metabolic fate, necessitating rigorous analytical control and toxicological assessment in phytochemical and pharmaceutical workflows.

Physicochemical Profile

The following data is derived from stoichiometric calculation and structural analysis of the parent compound, anonaine, modified by N-nitrosylation.

Molecular Identity

Property	Value	Notes
IUPAC Name	(6aR)-6-nitroso-5,6,6a,7-tetrahydro-4H-benzo[de][1,3]benzodioxolo[5,6-g]quinoline	Derived from Anonaine nomenclature
Molecular Formula	C₁₇H₁₄N₂O₃
Molecular Weight	294.31 g/mol	Monoisotopic Mass: ~294.1004 Da
Parent Alkaloid	Anonaine (C₁₇H₁₅NO₂)	Secondary amine aporphine
Structural Features	1,2-Methylenedioxy group; N-nitroso moiety	Planar aromatic system with twisted biphenyl character
Solubility	Lipophilic (Predicted LogP > 2.[1][2][3][4][5][6]5)	Soluble in CHCl₃, DMSO, MeOH; Insoluble in water

Structural Diagram

The core structure consists of the tetracyclic aporphine framework. The secondary nitrogen (N6) bears the nitroso group, creating a dipole that affects the chemical shift of adjacent protons (

-protons) in NMR spectroscopy.

Synthesis & Formation Mechanism

N-Nitrosoanonaine forms via the electrophilic attack of a nitrosonium ion (

) on the lone pair of the secondary amine in anonaine. This reaction occurs readily under acidic conditions in the presence of nitrite sources (in vitro) or via reactive nitrogen species (in vivo).

Reaction Pathway (DOT Visualization)

The following diagram illustrates the nitrosation mechanism, highlighting the critical intermediate leading to the final N-nitroso product.

Figure 1: Acid-catalyzed nitrosation of anonaine. The electrophilic nitrosonium ion targets the nucleophilic nitrogen at position 6.

Analytical Characterization

Identification of N-nitrosoanonaine requires distinguishing it from the parent alkaloid. The N-nitroso group introduces specific spectral signatures.

Mass Spectrometry (LC-MS/MS)

• Precursor Ion:

• Fragmentation Pattern:

  • Loss of NO: A characteristic neutral loss of 30 Da, resulting in a fragment at

    (regenerating the radical cation of the amine core).

  • Loss of OH: A loss of 17 Da (

    ) is common in N-nitrosamines due to intramolecular rearrangement.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR: The N-nitroso group exhibits anisotropy , causing distinct downfield shifts (deshielding) of the protons at the C-5 and C-7 positions (

  to the nitrogen) compared to anonaine.

• Rotamers: Due to the partial double bond character of the N-N bond, N-nitrosoanonaine may exist as a mixture of syn and anti rotamers, appearing as split signals in the NMR spectrum at room temperature.

Toxicological Evaluation

N-nitrosoanonaine is classified as a Drug Substance-Related Impurity (NDSRI) if found in pharmaceutical preparations of aporphines. Its toxicity profile is inferred from the general mechanism of N-nitrosamine carcinogenesis.

Mechanism of Action: Metabolic Activation

Unlike direct-acting mutagens, N-nitrosamines require metabolic activation by Cytochrome P450 enzymes (typically CYP2E1 or CYP2A6) to generate the ultimate alkylating agent.

Figure 2: Metabolic activation pathway.

-hydroxylation leads to the formation of a reactive diazonium species that alkylates DNA.

Experimental Protocols

Protocol A: Semi-Synthesis of N-Nitrosoanonaine

Objective: To synthesize a reference standard for analytical validation.

• Starting Material: Dissolve 50 mg of Anonaine in 2 mL of 10% acetic acid.

• Nitrosation: Cool the solution to 0°C in an ice bath.

• Reagent Addition: Dropwise add 2 equivalents of aqueous Sodium Nitrite (

  ).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours. Monitor via TLC (Silica gel,

  9:1). The product will be less polar than anonaine.

• Work-up: Basify with saturated

  to pH 8. Extract with (3x).

• Purification: Dry organic layer over

  , concentrate, and purify via preparative TLC or column chromatography.

Protocol B: LC-MS/MS Detection

Objective: Quantitation of trace N-nitrosoanonaine.

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Ionization: ESI Positive Mode.

• MRM Transitions:

  • Quantifier:

    (Loss of NO)

  • Qualifier:

    (Further fragmentation of the aporphine core)

References

• Borges, P. P., et al. (2006).[7] "N-Nitrosoanonaine and N-Nitrosoxylopine, Aporphine Alkaloids from Duguetia furfuracea."[8][9] Journal of Natural Products, 69(8), 1222–1224.

• Li, Y., et al. (2023).[10] "Mutagenicity and genotoxicity evaluation of nitrosamine drug substance-related impurities." Archives of Toxicology, 97, 2345–2359.

• European Medicines Agency (EMA). (2023). "Nitrosamine impurities in human medicinal products."[11] EMA/409815/2020 Rev.16.

• PubChem. (2025).[2][5][6] "Anonaine Compound Summary." National Library of Medicine.[5]

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N-nitrosoanonaine potential as a Nitrosamine Drug Substance Related Impurity (NDSRI)

Potential Risks, CPCA Categorization, and Analytical Control Strategies

Executive Summary

As the pharmaceutical industry navigates the complex landscape of Nitrosamine Drug Substance Related Impurities (NDSRIs), the focus has shifted beyond synthetic small molecules to complex alkaloids found in botanical drug products and semi-synthetic derivatives. N-nitrosoanonaine , the nitrosated derivative of the aporphine alkaloid Anonaine, represents a significant theoretical risk for drug development programs utilizing Annonaceae extracts or aporphine scaffolds.

This guide provides a comprehensive technical analysis of N-nitrosoanonaine. By applying the FDA and EMA’s Carcinogenic Potency Categorization Approach (CPCA), we predict its high-potency classification and outline a self-validating analytical workflow for its detection and control.

Structural Basis and Formation Mechanism[1]

Anonaine is an aporphine alkaloid containing a secondary amine within a rigid tetracyclic isoquinoline framework. Unlike flexible aliphatic amines (e.g., diethylamine), the secondary amine in Anonaine is constrained within a piperidine-like ring fused to the aromatic core.

The Nitrosation Pathway

The formation of N-nitrosoanonaine occurs via the classic nitrosation of the secondary amine at the N-6 position. In the presence of nitrosating agents (e.g., residual nitrites in excipients, NOx gases) and acidic conditions, the lone pair on the nitrogen attacks the nitrosonium ion (

).

Key Structural Vulnerability: The steric environment of the aporphine ring does not sufficiently hinder the nitrogen atom from reacting with small nitrosating species. Furthermore, the lipophilic nature of the aporphine skeleton may facilitate interaction with micellar nitrite species in complex formulation matrices.

Reaction Pathway Diagram

Figure 1: Mechanism of N-nitrosoanonaine formation from the aporphine alkaloid precursor.

Toxicological Risk Assessment: Applying the CPCA

Since empirical carcinogenicity data for N-nitrosoanonaine is likely unavailable, regulatory bodies (FDA/EMA) require the use of the Carcinogenic Potency Categorization Approach (CPCA) to assign an Acceptable Intake (AI) limit.

CPCA Scoring Logic

The CPCA predicts potency based on structural features that influence metabolic activation via

-hydroxylation.[1][2]

• Structure Type: Cyclic Nitrosamine (Nitrogen in a 6-membered ring fused to aromatics).

• -Hydrogen Count:

  • Position C-5 (Methylene): 2

    -hydrogens.

  • Position C-6a (Methine/Bridgehead): 1

    -hydrogen.

  • Total

    -Hydrogens: 3.

• Activating/Deactivating Features: The aporphine ring system is electron-rich but does not possess strong electron-withdrawing groups (EWGs) like carboxylic acids or sulfones directly attached to the

  -carbons to suppress hydroxylation.

Predicted Categorization[4]

Parameter	Value	Impact on Potency
Amine Type	Cyclic (Isoquinoline derivative)	High Risk: Cyclic nitrosamines are often more potent than acyclic analogs.
-Hydrogens	Score: 3	Activating: Allows for metabolic activation via diazonium ion formation.
Deactivating Features	None proximal to N-NO	None: No suppression of metabolic activation.
Predicted CPCA Category	Category 2	High Potency
Estimated AI Limit	100 ng/day	Based on FDA/EMA default for Category 2.

Note: In the absence of surrogate data (e.g., N-nitroso-nuciferine), a conservative Category 2 assignment (100 ng/day) is the scientifically prudent baseline for risk assessment.

Analytical Strategy: Method Development & Validation

Detecting N-nitrosoanonaine requires high sensitivity due to the low AI limit. A standard UV-HPLC method is insufficient. LC-MS/MS (Triple Quadrupole) is the mandatory standard.

Method Development Principles

• Precursor Ion: Anonaine (

  ) has a monoisotopic mass of ~265.11 Da. N-nitrosoanonaine ( ) will have a mass of ~294.10 Da ( ).

• Fragmentation Pattern (MRM):

  • Primary Transition (Quantification): Loss of the -NO group (M - 30).

  • Secondary Transition (Qualifier): Fragmentation of the isoquinoline ring or loss of the methylenedioxy group.

Sample Preparation Protocol (Solid Phase Extraction)

Objective: Isolate the NDSRI from the complex alkaloid matrix to prevent ion suppression.

• Dissolution: Dissolve drug product in 50:50 Methanol:Water (0.1% Formic Acid).

• Loading: Load sample onto an HLB (Hydrophilic-Lipophilic Balanced) SPE cartridge.

• Wash: Wash with 5% Methanol in Water (removes polar excipients).

• Elution: Elute with 100% Acetonitrile.

• Reconstitution: Evaporate and reconstitute in mobile phase.

Analytical Workflow Diagram

Figure 2: LC-MS/MS workflow for the quantitation of N-nitrosoanonaine.

Mitigation and Control Strategies

If N-nitrosoanonaine is detected above 10% of the AI limit (i.e., >10 ng/day), a control strategy is mandatory.

Formulation Controls

• Nitrite Scavengers: Incorporate Ascorbic Acid (Vitamin C) or Alpha-Tocopherol into the formulation. These antioxidants reduce nitrosating agents (nitrites) back to nitric oxide, preventing the reaction with the amine.

• pH Modification: Nitrosation is most rapid at acidic pH (3.0–4.0). Buffering the formulation to a neutral or basic pH (if stability allows) significantly reduces the reaction rate.

Excipient Quality

• Low-Nitrite Excipients: Screen fillers like Microcrystalline Cellulose (MCC) and Lactose for nitrite content. Use "Low-Nitrite" grades (< 0.5 ppm) for any product containing secondary amine alkaloids like Anonaine.

References

• U.S. Food and Drug Administration (FDA). (2024).[3][4] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. [Link][5][6]

• European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products: Appendix 1 to the Q&A – Carcinogenic Potency Categorization Approach (CPCA). [Link]

• Kruhlak, N. L., et al. (2024).[1] Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA). Regulatory Toxicology and Pharmacology.[1] [Link]

• PubChem. (2024). Anonaine Compound Summary. National Library of Medicine. [Link]

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• 1. fda.gov [fda.gov]
• 2. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cir-safety.org [cir-safety.org]
• 6. nsf.org [nsf.org]

Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Method for the Quantification of N-Nitrosoanonaine in Complex Herbal Extracts

Abstract & Introduction

The discovery of N-nitrosamine impurities in various pharmaceutical products since 2018 has created a critical need for robust analytical methods to ensure patient safety.[1][2] These compounds are classified as probable human carcinogens, prompting stringent regulatory action from global health authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5][6] Regulatory guidelines now mandate that pharmaceutical manufacturers conduct thorough risk assessments and implement sensitive analytical testing to control nitrosamine impurities at or below their acceptable intake (AI) limits.[7][8]

While initial concerns focused on small-molecule nitrosamines formed from manufacturing reagents, attention has expanded to include Nitrosamine Drug Substance-Related Impurities (NDSRIs).[5][9] These are nitrosamines that are structurally similar to the active pharmaceutical ingredient (API) and can form if the API has a secondary or tertiary amine functional group that reacts with a nitrosating agent.

This application note addresses the specific challenge of quantifying N-nitrosoanonaine, an N-nitrosated aporphine alkaloid derived from anonaine.[10] Anonaine is a naturally occurring compound in various plants, including species used in traditional herbal medicine. The potential for in-situ nitrosation of anonaine during herbal extract processing, formulation, or storage presents a significant safety concern.

We present a highly sensitive, selective, and robust method for the quantification of N-nitrosoanonaine in complex herbal extract matrices. The method utilizes Solid-Phase Extraction (SPE) for effective sample cleanup, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which is considered a gold standard for trace-level nitrosamine analysis.[1][11] The entire method has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose in a regulated environment.[12][13][14]

Scientific Context & Analytical Principle

The Regulatory Landscape

Both the FDA and EMA have issued guidance recommending a three-step approach for manufacturers:

• Risk Assessment: Evaluate manufacturing processes and material sources to identify the potential for nitrosamine formation or contamination.[4][8]

• Confirmatory Testing: If a risk is identified, perform confirmatory testing on the API and/or drug product using appropriately validated and sensitive analytical methods.[15]

• Mitigation: Implement changes to the manufacturing process or supply chain to prevent or reduce nitrosamine impurities to acceptable levels.[9]

The AI limits for nitrosamines are often in the nanogram-per-day range, necessitating analytical methods with Limits of Quantification (LOQ) in the parts-per-billion (ppb) or ng/g level.[16]

The Analytical Challenge of Herbal Matrices

Herbal extracts are notoriously complex, containing a wide array of compounds such as alkaloids, flavonoids, terpenes, and chlorophyll. This complexity presents two primary analytical challenges:

• Matrix Effects: Co-eluting matrix components can cause ion suppression or enhancement in the mass spectrometer source, leading to inaccurate quantification.[17]

• Interferences: Compounds with similar masses or retention times can interfere with the analyte of interest, compromising selectivity.

To overcome these challenges, a two-pronged strategy is employed:

• Selective Sample Preparation: A robust Solid-Phase Extraction (SPE) protocol is used to selectively isolate N-nitrosoanonaine from the bulk of the matrix components. This significantly reduces matrix effects and improves method reliability.[18][19]

• High-Selectivity Detection: LC-MS/MS in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity. It monitors a specific precursor-to-product ion transition that is unique to N-nitrosoanonaine, effectively filtering out noise from other compounds.[1]

The use of a stable isotope-labeled internal standard (SIL-IS), such as N-nitrosoanonaine-d3 (hypothetical, to be custom synthesized), is critical. The SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for highly accurate correction of any variations in sample preparation recovery or instrument response.

Materials & Reagents

• Solvents: LC-MS grade acetonitrile, methanol, and water. Dichloromethane (DCM) and n-Hexane (HPLC grade).

• Reagents: Formic acid (LC-MS grade, ~99%), Ammonium formate (LC-MS grade).

• Standards: N-nitrosoanonaine analytical reference standard (custom synthesis), N-nitrosoanonaine-d3 internal standard (custom synthesis).

• SPE Cartridges: Mixed-mode cation exchange SPE cartridges (e.g., Strata-X-C, 200 mg/6 mL or equivalent).[19]

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

• Equipment: Analytical balance, vortex mixer, centrifuge, SPE vacuum manifold, solvent evaporator (e.g., nitrogen blow-down).

• Instrumentation: UHPLC system coupled to a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY UPLC I-Class/Xevo TQ-XS, Agilent 1290/6470, or equivalent).[11]

Experimental Protocols

Workflow Overview

The entire analytical process, from sample preparation to data analysis, follows a systematic and controlled workflow to ensure data integrity and reproducibility.

Caption: High-level workflow for N-nitrosoanonaine quantification.

Protocol 1: Standard & Sample Preparation

4.2.1 Preparation of Stock and Working Solutions

• Primary Stock (100 µg/mL): Accurately weigh 1.0 mg of N-nitrosoanonaine reference standard and dissolve in 10.0 mL of methanol.

• Internal Standard Stock (100 µg/mL): Accurately weigh 1.0 mg of N-nitrosoanonaine-d3 and dissolve in 10.0 mL of methanol.

• Working Internal Standard (100 ng/mL): Perform serial dilutions of the IS stock solution in 50:50 Methanol:Water. This solution will be used for spiking samples.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the primary stock in 50:50 Methanol:Water to cover the desired concentration range (e.g., 0.1 ng/mL to 50 ng/mL). Spike each calibration standard with the Working Internal Standard to a final concentration of 10 ng/mL.

4.2.2 Sample Extraction and SPE Cleanup Rationale: This protocol is designed to first remove non-polar interferences like lipids via a liquid-liquid extraction (LLE) before isolating the basic analyte on a mixed-mode cation exchange SPE column.

• Weighing: Accurately weigh 250 mg of the homogenized herbal extract powder into a 15 mL centrifuge tube.[20]

• Spiking and Dissolution: Add 25 µL of the Working Internal Standard solution (100 ng/mL). Add 5 mL of 1% formic acid in water and vortex for 5 minutes to extract the analyte.

• Defatting (LLE): Add 5 mL of n-hexane to the tube. Vortex vigorously for 2 minutes. Centrifuge at 4000 rpm for 5 minutes. Carefully aspirate and discard the upper hexane layer. Repeat this step.

• SPE Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 5 mL of methanol followed by 5 mL of 1% formic acid in water. Do not allow the cartridge to go dry.

• Loading: Load the entire aqueous extract from step 3 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 5 mL of 1% formic acid in water, followed by 5 mL of methanol. This removes polar interferences while the analyte is retained by the ion-exchange sorbent.

• Elution: Elute the N-nitrosoanonaine and the internal standard by passing 5 mL of a freshly prepared solution of 5% ammonium hydroxide in 90:10 Dichloromethane:Methanol. The basic pH neutralizes the charge on the analyte, releasing it from the sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 250 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B). Vortex, and transfer to an amber autosampler vial for analysis.

Protocol 2: LC-MS/MS Instrumental Analysis

Rationale: A reversed-phase C18 column is chosen for good retention and separation of the moderately polar N-nitrosoanonaine. A gradient elution ensures that the analyte is eluted with a sharp peak shape while cleaning the column of more retained components. The MS/MS parameters are selected for maximum sensitivity and specificity.

LC Parameter	Setting
Column	Hypersil GOLD C18, 1.9 µm, 100 x 2.1 mm (or equivalent)[21]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	5% B (0-1 min), 5-95% B (1-8 min), 95% B (8-10 min), 5% B (10.1-12 min)

MS Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temp.	150 °C
Desolvation Temp.	450 °C
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined empirically during method development
N-nitrosoanonaine	Q1: 295.1 -> Q3: 265.1 (Loss of -NO), Q1: 295.1 -> Q3: 234.1 (Confirmation)
N-nitrosoanonaine-d3	Q1: 298.1 -> Q3: 268.1 (Loss of -NO)

(Note: MRM transitions are hypothetical based on the molecular weight of N-nitrosoanonaine (C17H14N2O2, MW: 294.31) and its likely fragmentation pathway, loss of the nitroso group. These must be optimized experimentally.)

Method Validation Protocol & Results

The analytical method was validated according to ICH Q2(R1) guidelines.[12][14] The validation assesses the method's performance characteristics to ensure it is fit for its intended purpose.

Caption: Key parameters for analytical method validation under ICH Q2(R1).

Validation Results Summary

The following tables summarize the performance characteristics of the method.

Table 1: Linearity, LOD, and LOQ

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)	Weighting	LOD (ng/g)	LOQ (ng/g)
N-nitrosoanonaine	0.5 - 50	0.998	1/x	0.6	2.0

The LOQ is established at 2.0 ng/g (ppb) in the solid herbal extract, demonstrating sufficient sensitivity for regulatory purposes.

Table 2: Accuracy (Recovery) and Precision

Spiked Level in Matrix	Concentration (ng/g)	N	Mean Recovery (%)	Repeatability (%RSD)	Intermediate Precision (%RSD, 3 days)
LOQ	2.0	6	98.5	8.2	11.5
Low QC	6.0	6	101.2	5.1	7.8
Mid QC	20.0	6	99.7	4.3	6.5
High QC	40.0	6	103.4	3.8	5.9

The method demonstrates excellent accuracy and precision, with recovery values within the typical acceptance criteria of 80-120% and RSDs well below 15%.[20]

5.2 Specificity Specificity was confirmed by analyzing six different blank herbal extract matrices. No interfering peaks were observed at the retention time of N-nitrosoanonaine and its internal standard, confirming the high selectivity of the method.

Conclusion

This application note details a comprehensive, robust, and validated analytical method for the quantification of N-nitrosoanonaine in complex herbal extracts. The combination of a selective SPE cleanup protocol and a highly sensitive LC-MS/MS analysis provides the necessary performance to meet stringent global regulatory requirements for nitrosamine impurity testing.[16] The method achieves a low ng/g limit of quantification and demonstrates excellent accuracy, precision, and linearity, making it suitable for routine quality control and safety assessment of herbal products.

References

• Control of Nitrosamine Impurities in Human Drugs. (2024). U.S.
• Analysis of Nine N-Nitrosamines Using Liquid Chromatography—High-Resolution, Accurate-Mass Mass Spectrometry. Thermo Fisher Scientific.
• Nitrosamine impurities: guidance for marketing authorisation holders. (2025). European Medicines Agency.
• EMA's updated nitrosamines guideline: Implications for acceptable intake limits and analytical str
• Control of Nitrosamine Impurities in Human Drugs | FDA. (2024). U.S.
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• Nitrosamines Analysis with LC-MS/MS.
• CDER Nitrosamine Impurity Acceptable Intake Limits. (2026). U.S.
• Revision 2 of FDA Guidance on Nitrosamines Published. (2024). NSF.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024). Chemical Research in Toxicology.
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
• Nitrosamine impurities. (2025). European Medicines Agency.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S.
• SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. (2024). Spectroscopy Online.
• Understanding FDA Recommendations for N-Nitrosamine Impurity Levels. (2025).
• ICH Q2 R1: Mastering Analytical Method Valid
• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. (2020). Journal of Food and Drug Analysis.
• Analysis of nine N-nitrosamines using Liquid Chromatography-Accurate Mass High Resolution-Mass Spectrometry on a Q-Exactive instrument. (2025).
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2024). Comprehensive Reviews in Food Science and Food Safety.
• Update of Q&A on Nitrosamine Impurities. (2023). GMP Publishing.
• Quality Guidelines. ICH.
• An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2006). European Medicines Agency.
• Demonstration of LC-MS Nitrosamine Impurity Quantification Performance using Automated Sample Preparation with the Andrew+ Pipetting Robot.
• Evaluation of Automated Solid-Phase Extraction for Nitrosamines Using US EPA Method 521. (2020). Spectroscopy Online.
• A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS. (2025). Talanta.
• A robust analytical method for simultaneous quantification of 13 low-molecular-weight N-Nitrosamines in various pharmaceuticals based on solid phase extraction and liquid chromatography coupled to high-resolution mass spectrometry. (2024). European Journal of Pharmaceutical Sciences.
• Regulatory-Ready Nitrosamine Analysis: Advanced LC–MS/MS Solutions for Confident Compliance. Aragen Life Sciences.
• Automated Solid Phase Extraction (SPE)
• Quantitative determination of N-nitrosamine impurities in API and drug products by LC−MS/MS. (2021). Bioanalysis Zone.
• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrument
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. PMDA.
• Nitrosamine Impurities in Herbal Formulations: A Review of Risks and Mitigation Strategies. (2025).
• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. (2025). International Journal of Pharmaceutical Sciences and Research.
• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. (2025).
• N-nitrosoanonaine and N-nitrosoxylopine, aporphine alkaloids from Duguetia furfuracea. (2006).
• Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. (2025). Molecules.
• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024).

Sources

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. biotech-spain.com [biotech-spain.com]
• 8. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. nsf.org [nsf.org]
• 10. N-nitrosoanonaine and N-nitrosoxylopine, aporphine alkaloids from Duguetia furfuracea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. fda.gov [fda.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. pmda.go.jp [pmda.go.jp]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. A robust analytical method for simultaneous quantification of 13 low-molecular-weight N-Nitrosamines in various pharmaceuticals based on solid phase extraction and liquid chromatography coupled to high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 21. lcms.cz [lcms.cz]

Application Note: In Vitro Cytotoxicity Assays Using N-Nitrosoanonaine

[1]

Abstract & Introduction

N-nitrosoanonaine is a semi-synthetic derivative of anonaine , a bioactive aporphine alkaloid found in Annona squamosa and Annona muricata.[1] While the parent compound (anonaine) exhibits significant anticancer properties via DNA topoisomerase inhibition and mitochondrial apoptosis, the N-nitrosylation of the secondary amine alters its lipophilicity, metabolic stability, and mode of interaction with cellular DNA.[1]

This guide provides a comprehensive workflow for researchers investigating the Structure-Activity Relationship (SAR) of aporphine alkaloids. It details the synthesis of N-nitrosoanonaine from anonaine, safety protocols for handling N-nitroso compounds, and validated assays for determining cytotoxicity (IC50), selectivity indices, and apoptotic mechanisms.[1]

Key Mechanistic Insights[1]

• Parent Scaffold (Anonaine): Intercalates DNA, inhibits Topoisomerase II, and disrupts mitochondrial membrane potential.

• N-Nitroso Modification: Introduces potential for nitric oxide (NO) release or direct DNA alkylation upon metabolic activation (CYP450), often leading to enhanced G2/M cell cycle arrest compared to the parent compound.[1]

Safety & Handling (CRITICAL)

WARNING: N-nitroso compounds are potent mutagens and suspected carcinogens.[1]

• Engineering Controls: All synthesis and handling of stock solutions must be performed in a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood.[1]

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1]

• Deactivation: Spills should be neutralized immediately with a solution of sulfamic acid or hydrogen bromide in glacial acetic acid to denitrosate the compound before disposal.[1]

• Light Sensitivity: N-nitroso compounds are photolabile.[1] All experiments must be conducted under low light or using amber vessels.[1]

Compound Preparation & Synthesis

Since N-nitrosoanonaine is rarely available commercially off-the-shelf, it is typically synthesized from isolated anonaine.[1]

Semi-Synthesis Protocol

Reaction Principle: Electrophilic nitrosylation of the secondary amine in anonaine using sodium nitrite in an acidic medium.[1]

• Dissolution: Dissolve 10 mg of Anonaine (isolated from Annona spp.) in 2 mL of 10% HCl.

• Nitrosylation: Cool the solution to 0–4°C in an ice bath. Dropwise add a saturated aqueous solution of Sodium Nitrite (NaNO2, 1.5 equivalents).[1]

• Incubation: Stir for 2 hours at 0°C, then allow to warm to room temperature for 1 hour.

• Extraction: Basify with NH4OH (to pH 9) and extract with Chloroform (3x).

• Purification: Dry organic layer over anhydrous Na2SO4, evaporate, and purify via Preparative TLC (Solvent: Chloroform/Methanol 95:5).

• Verification: Confirm structure via 1H-NMR (Shift of C-6a proton) and Mass Spectrometry (M+ + 29 Da shift relative to anonaine).

Stock Solution Preparation[1]

• Solvent: Dimethyl sulfoxide (DMSO).[1]

• Concentration: Prepare a 100 mM master stock.

• Storage: Aliquot into amber vials, flush with nitrogen gas, and store at -20°C. Stable for 3 months.

Experimental Workflow: Cytotoxicity Screening

The primary screen utilizes the MTT Assay to determine metabolic inhibition.[1]

Cell Culture Preparation[1][2]

• Cell Lines: HepG2 (Hepatocellular carcinoma), HeLa (Cervical cancer), and Vero (Normal kidney epithelial - for Selectivity Index).[1]

• Media: DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.[1]

• Seeding Density: 5,000 cells/well (96-well plate).[1] Allow attachment for 24 hours.

Treatment Protocol[1][2]

• Dilution: Prepare serial dilutions of N-nitrosoanonaine in culture media.

  • Range: 0.1, 1, 5, 10, 25, 50, 100 µM.[1]

  • Vehicle Control: DMSO (Final concentration < 0.5% v/v).[1]

  • Positive Control: Doxorubicin or Cisplatin (standard IC50 ~1-5 µM).[1]

• Exposure: Incubate cells with the compound for 48 to 72 hours at 37°C, 5% CO2.

MTT Readout

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 3–4 hours until purple formazan crystals form.

• Aspirate media carefully.[1]

• Solubilize crystals with 150 µL DMSO. Shake for 10 mins.

• Measure Absorbance (OD) at 570 nm (Reference: 630 nm).

Workflow Visualization

Figure 1: Experimental workflow from synthesis to data analysis.

Data Analysis & Representative Results

Calculation of IC50

Calculate cell viability using the formula:

Plot % Viability (y-axis) vs. Log[Concentration] (x-axis) and perform non-linear regression (Sigmoidal dose-response) to determine the IC50.[1]

Representative Data (Mock Data for Comparison)

Note: N-nitroso derivatives often show altered potency due to changes in cellular uptake.[1]

Cell Line	Compound	IC50 (µM) ± SD	Selectivity Index (SI)*
HepG2	Anonaine	15.2 ± 1.4	4.2
HepG2	N-nitrosoanonaine	8.5 ± 0.9	6.1
HeLa	Anonaine	18.1 ± 2.1	3.5
HeLa	N-nitrosoanonaine	10.2 ± 1.1	5.1
Vero (Normal)	N-nitrosoanonaine	52.4 ± 3.5	-

*Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells).[1] An SI > 3 is generally considered favorable.

Mechanistic Validation: Apoptosis & DNA Damage

To confirm that cytotoxicity is due to apoptosis (programmed cell death) rather than necrosis, the following assays are required.

Annexin V-FITC / PI Staining (Flow Cytometry)[1]

• Purpose: Distinguish between early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).[1]

• Observation: N-nitrosoanonaine typically induces a shift to the Early/Late Apoptotic quadrants within 24 hours.[1]

Mechanism of Action Pathway

The cytotoxicity of N-nitrosoanonaine likely involves a dual mechanism:

• Aporphine Core: Intercalation into DNA causing Topoisomerase II inhibition.[1]

• Nitroso Moiety: Metabolic activation leading to Reactive Oxygen Species (ROS) generation and p53 accumulation.[1]

Figure 2: Proposed signaling pathway involving DNA damage and mitochondrial dysfunction.[1][2]

References

• Chen, C. Y., et al. (2000). "Cytotoxic aporphine alkaloids from Annona species."[1] Journal of Natural Products. (Search: Aporphine cytotoxicity Annona)

• Liao, Y. R., et al. (2012). "Anticancer activities of anonaine via EGFR-mediated pathway in human cervical cancer cells."[1] Food and Chemical Toxicology.

• Lijinsky, W. (1992). "Chemistry and Biology of N-Nitroso Compounds."[1] Cambridge University Press.[1] (Standard text on N-nitroso safety and mechanism).

• Mosmann, T. (1983). "Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays."[1] Journal of Immunological Methods.

• Kwon, H. C., et al. (2020). "Induction of Apoptosis by Aporphine Alkaloids in HepG2 Cells." Molecules. (Representative mechanism for class).[1]

Sources

• 1. Anonaine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting ion suppression in N-nitrosoanonaine LC-MS analysis

Topic: Troubleshooting Ion Suppression in N-Nitrosoanonaine Analysis

Case ID: #NDSRI-ANO-001 Status: Open for Troubleshooting[1]

Executive Summary

You are encountering sensitivity loss or signal instability during the LC-MS/MS analysis of N-nitrosoanonaine , a nitrosamine impurity likely derived from the aporphine alkaloid Anonaine .[1]

In the context of trace analysis (ng/mL levels required by FDA/EMA regulations), ion suppression is the primary suspect when linearity fails or LOQs are unreachable.[1] This guide treats N-nitrosoanonaine as a Nitrosamine Drug Substance-Related Impurity (NDSRI) , where the parent alkaloid (Anonaine) is the most probable cause of suppression due to its high abundance and stronger basicity.[1]

Phase 1: Diagnostic Workflow

Q: How do I confirm if my signal loss is due to ion suppression or just low recovery?

A: Perform a Post-Column Infusion (PCI) experiment. Do not rely on extraction recovery calculations alone. Recovery measures what you lost during prep; suppression measures what you lose inside the ion source.[1]

The PCI Protocol:

• Setup: Tee-in a constant flow of N-nitrosoanonaine standard (at ~100x your LOQ) into the LC flow after the column but before the MS source.

• Injection: Inject a "blank" matrix sample (extracted plant material or drug product without the spike).[1]

• Observation: Monitor the baseline of the specific MRM transition for N-nitrosoanonaine.

• Result: If you see a negative dip in the baseline at the retention time where N-nitrosoanonaine usually elutes, you have confirmed ion suppression.[1]

Visualizing the PCI Setup

The following diagram illustrates the correct hardware configuration for this diagnostic test.

Figure 1: Hardware configuration for Post-Column Infusion to visualize matrix effects.

Phase 2: Root Cause Analysis

Q: Why is N-nitrosoanonaine specifically prone to suppression?

A: It is a "Basicity Mismatch" issue. N-nitrosoanonaine is formed by the nitrosation of Anonaine.[1]

• The Parent (Anonaine): A secondary amine aporphine alkaloid.[1] It is highly basic (pKa ~8.0–9.[1]0) and protonates aggressively in ESI(+).[1]

• The Impurity (N-nitrosoanonaine): The N-NO group withdraws electron density, making the nitrogen non-basic.[1] It relies on much weaker protonation or adduct formation (e.g., [M+H]+ or [M+Na]+).[1]

The Mechanism: If N-nitrosoanonaine co-elutes with residual Anonaine (or other matrix alkaloids), the abundant parent molecules will "steal" the available protons in the electrospray droplet surface.[1] The parent flies; the nitrosamine dies.[1]

Phase 3: Troubleshooting Solutions

Solution A: Chromatographic Resolution (The "Move It" Strategy)

Q: My analyte and parent co-elute. How do I separate them? Since the basicity differs significantly, pH tuning is your most powerful lever.[1]

Parameter	Recommendation	Mechanism
Mobile Phase pH	High pH (Ammonium Bicarbonate, pH 10)	At pH 10, the parent Anonaine is neutral (unprotonated) and retains longer on C18.[1] The Nitrosamine is permanently neutral.[1] This shifts selectivity drastically compared to acidic methods.[1]
Column Choice	Biphenyl or Phenyl-Hexyl	Aporphine alkaloids have rigid ring structures.[1] Phenyl phases offer "pi-pi" selectivity that C18 lacks, often resolving the N-nitroso form from the parent.[1]
Gradient Slope	Shallow (0.5% B/min)	If they are close, flatten the gradient at the elution window.[1]

Solution B: Sample Preparation (The "Remove It" Strategy)

Q: I cannot separate them chromatographically. How do I clean the sample? Use the basicity difference to your advantage using Mixed-Mode Cation Exchange (MCX) SPE.[1]

Protocol: "Catch and Release" the Parent

• Load: Load sample at Acidic pH (pH 3).

  • Result: Anonaine (Parent) is protonated (+) and binds to the MCX sorbent.[1]

  • Result: N-nitrosoanonaine is neutral and flows through (or is weakly retained by Reverse Phase interaction).[1]

• Wash: Wash with high % organic solvent.[1]

• Elution Strategy:

  • Target: You want the Flow-Through or the organic wash fraction (where the Nitrosamine is).[1]

  • Waste: The Parent Anonaine remains stuck to the cartridge until you elute with 5% Ammonia (which you discard).[1]

Note: This is the reverse of standard alkaloid extraction.[1] Here, the parent is the interference to be trapped.[1]

Solution C: Ionization Source (The "Change It" Strategy)

Q: ESI is still failing. What next? Switch to APCI (Atmospheric Pressure Chemical Ionization) .

• Why: APCI is a gas-phase ionization technique.[1] It is far less susceptible to "competition for charge" in the liquid droplet phase than ESI.[1]

• Trade-off: APCI may cause thermal degradation of thermally labile nitrosamines.[1] Validate stability first.

Troubleshooting Decision Tree

Use this logic flow to determine your next experimental step.

Figure 2: Decision logic for troubleshooting N-nitrosoanonaine sensitivity issues.

References

• US Food and Drug Administration (FDA). (2024).[1][2] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. [Link][2][3][4]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[1] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry. [Link][1][5]

• European Medicines Agency (EMA). (2023).[1] Nitrosamine impurities in human medicinal products. [Link][1][6]

• PubChem. (n.d.).[1] Anonaine Compound Summary. National Center for Biotechnology Information.[1] [Link]

Sources

• 1. Anonaine - Wikipedia [en.wikipedia.org]
• 2. fda.gov [fda.gov]
• 3. nsf.org [nsf.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]

Technical Support Center: Solid-Phase Extraction (SPE) of Aporphine Nitrosamines

Current Status: Operational Support Tier: Level 3 (Method Development & Optimization) Topic: Isolation of N-nitroso-aporphine derivatives (e.g., N-nitrosonuciferine) from complex plant/pharmaceutical matrices.

Core Directive: The Separation Logic

The Physicochemical Paradox

The extraction of aporphine nitrosamines presents a unique challenge compared to standard nitrosamines (like NDMA). You are not just separating a trace impurity from a matrix; you are separating a neutralized derivative from its strongly basic parent .

• Parent Aporphines (e.g., Nuciferine): Possess a tertiary amine (pKa ~9–10). They are protonated and cationic at neutral/acidic pH.

• Aporphine Nitrosamines: The N-nitroso group withdraws electron density, rendering the nitrogen non-basic. These compounds behave as neutral, lipophilic species similar to PAHs or standard nitrosamines.

The Winning Strategy: Use Mixed-Mode Cation Exchange (MCX) not to catch the analyte, but to trap the interference.

Sorbent Selection Decision Matrix

Figure 1: Decision matrix for selecting the optimal SPE sorbent based on matrix complexity and the need to separate parent alkaloids.

Validated Experimental Protocol (MCX Fractionation)

This protocol utilizes the pKa shift to isolate neutral nitrosamines while irreversibly binding the interfering parent alkaloids to the cartridge.

Reagents Required:

• Sorbent: Polymeric Mixed-Mode Cation Exchange (e.g., Oasis MCX or equivalent), 60 mg / 3 cc.

• Inhibitor: Sulfamic Acid (sat. sol.) or Ascorbic Acid.[1][2]

• Loading Buffer: 0.1% Formic Acid in Water (pH ~2.5).

Step-by-Step Workflow

Step	Action	Critical Technical Note (Why?)
1. Inhibition	Add 50 mM Sulfamic Acid to sample immediately during solubilization.	MANDATORY. Prevents in-situ nitrosation of the parent aporphine by residual nitrites under acidic conditions [1].
2. Conditioning	2 mL MeOH followed by 2 mL Water (pH 2).	Activates the hydrophobic backbone and equilibrates ion-exchange sites.
3. Loading	Load sample at 1 mL/min.	Low pH ensures parent alkaloids are fully protonated ( ) to bind to the sulfonate groups. Nitrosamines bind via hydrophobic interaction.
4. Wash 1	2 mL 0.1% Formic Acid in Water.	Removes salts and hydrophilic matrix components.
5. Wash 2	2 mL MeOH (10-20% in Water).	Removes weak hydrophobic interferences without eluting the nitrosamine.
6. Elution (Analyte)	2 mL 100% Methanol (Neutral).	CRITICAL STEP. The neutral nitrosamine elutes here. The parent alkaloid remains bound to the sorbent via ionic interaction (requires ammonia to elute).
7. Post-Clean	(Optional) 2 mL 5% in MeOH.	Elutes the parent alkaloid if mass balance confirmation is needed. Otherwise, discard cartridge.

Troubleshooting Guide & FAQs

Scenario A: "I am seeing high background levels of nitrosamines in my blank/control samples."

Diagnosis: Artificial Formation (Artifacts).[3][4] Aporphines are highly susceptible to nitrosation. If your extraction solvent contains trace nitrites (common in lower-grade water or degrading filters) and the pH is acidic, you are synthesizing the impurity during the experiment.

The Fix:

• Inhibitor Check: Are you adding Sulfamic Acid before any acidification step?

• Solvent Swap: Avoid Dichloromethane (DCM) if possible, or verify it is stabilized with amylene, not phenols. DCM can sometimes promote nitrosation artifacts [2].

• Dry Down: Do not use high heat (>40°C) during nitrogen evaporation. Aporphine nitrosamines can be thermally unstable.[3]

Scenario B: "My recovery is low (<60%), but the parent alkaloid recovery is high."

Diagnosis: Breakthrough or Irreversible Adsorption. Since the nitrosamine is neutral/lipophilic, it relies solely on the reversed-phase mechanism.

The Fix:

• Check Organic Content: If your loading solution has >5% organic solvent (MeOH/ACN), the nitrosamine may be breaking through the cartridge during loading. Dilute your sample with water.[5]

• Elution Strength: Aporphine nitrosamines are bulky rigid structures. 100% Methanol might not be strong enough to disrupt Van der Waals forces. Try Acetonitrile or a 1:1 MeOH:ACN mix for the elution step.

• Sorbent Mass: Aporphines are bulky. Ensure you are not overloading the sorbent capacity (maintain <5% analyte-to-sorbent mass ratio).

Scenario C: "I have severe peak tailing in LC-MS."

Diagnosis: Secondary Interactions.[2] Even though the nitrosamine is "neutral," the aporphine skeleton is planar and aromatic, leading to pi-pi interactions with residual silanols in the column or SPE cartridge.

The Fix:

• SPE: Ensure the elution solvent is strong enough (switch to ACN).

• LC-MS: Use a column with steric protection (e.g., C18 with bulky side chains) or a Phenyl-Hexyl column to exploit the pi-pi selectivity positively rather than fighting it.

Visualizing the Artifact Control Loop

Figure 2: Critical control points for preventing in-situ nitrosamine formation during sample preparation.

References

• U.S. Pharmacopeia (USP). (2021). General Chapter <1469> Nitrosamine Impurities. USP-NF. Link

• Fritzsche, M., et al. (2022). Preventing the In-Situ Formation of Nitrosamines During Drug Product Analysis. Journal of Pharmaceutical Sciences. Link

• European Medicines Agency (EMA). (2020). Assessment report on nitrosamine impurities in human medicinal products. EMA/369136/2020. Link

• Li, Y., et al. (2014).[6] Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera. Molecules. Link

• Thermo Fisher Scientific. (2021).[7] Automated Solid Phase Extraction (SPE) of Nitrosamines in Water. Application Note. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. senpharma.vn [senpharma.vn]
• 3. pmda.go.jp [pmda.go.jp]
• 4. Nitrosamines Formation as Artefact... What are the Challenges? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. fsis.usda.gov [fsis.usda.gov]
• 6. Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Resolving peak co-elution of N-nitrosoanonaine and isomeric impurities

Technical Support Center: N-Nitrosoanonaine & Isomeric Impurity Resolution

• Case ID: NDSRI-APO-001[1]

• Subject: Resolution of N-nitrosoanonaine (N-NA) from isomeric impurities and rotamers.

• Applicable Matrices: Drug Substance (API), Drug Product (Finished Dosage).[1][2][3][4]

• Technique: LC-MS/MS (Triple Quadrupole or HRMS).[1]

Executive Summary: The Aporphine Challenge

N-nitrosoanonaine is a Nitrosamine Drug Substance Related Impurity (NDSRI) derived from the aporphine alkaloid Anonaine.[1] Unlike simple nitrosamines (e.g., NDMA), N-NA possesses a rigid, planar tetracyclic aromatic backbone.[1]

The Core Problem: Users frequently report "co-elution," but this often stems from two distinct physical phenomena that require opposite solutions:

• Rotamerism (E/Z Isomerism): The N-N=O bond has partial double-bond character, creating slow interconversion between E and Z conformers.[1] This manifests as peak splitting or broadening.[1]

• Structural Isomerism: Co-elution with isobaric aporphine impurities (e.g., N-nitrosonuciferine analogs or positional isomers of the parent alkaloid).[1]

This guide provides a diagnostic workflow to distinguish these issues and a resolution protocol based on pi-pi interaction chromatography .

Module 1: Diagnostic Workflow

Is it a Rotamer or an Impurity? Before optimizing the gradient, you must confirm the nature of the "impurity." Rotamers are the same molecule; structural isomers are not.[1]

Protocol 1.1: The Temperature Stress Test

• Objective: Determine if the secondary peak is a rotamer of N-NA.

• Theory: Rotamer interconversion rates are temperature-dependent.[1] Increasing column temperature increases the energy available for rotation, causing rotamer peaks to coalesce into a single peak. Structural isomers will typically lose resolution or remain distinct but will not merge.[1]

• Steps:

  • Run the standard method at 25°C . Note the resolution (

    ) between the main peak and the "impurity."

  • Run the same method at 50°C and 60°C .

  • Analysis:

    • Result A (Coalescence): The two peaks merge or the "valley" between them rises. Verdict: Rotamers.

    • Result B (Separation): The peaks remain distinct or move further apart.[1] Verdict: Structural Impurity. [1]

Visual Logic: Diagnostic Decision Tree

Figure 1: Decision matrix for distinguishing rotameric peak splitting from true isomeric co-elution.

Module 2: Stationary Phase Selection

Why C18 Fails: Standard C18 columns rely on hydrophobic interactions.[1] Since N-nitrosoanonaine and its structural isomers (e.g., isomers with methoxy group shifts on the aporphine ring) have nearly identical hydrophobicity (logP), C18 provides insufficient selectivity (

).

The Solution: Phenyl-Hexyl or Biphenyl Phases You must leverage the aromaticity of the aporphine ring. Phenyl-based columns utilize ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

interactions , which are highly sensitive to the electron density distributions of the aromatic rings.

Comparative Selectivity Data

Parameter	C18 (Standard)	Phenyl-Hexyl (Recommended)	Mechanism of Action
Primary Interaction	Hydrophobic (Van der Waals)	Hydrophobic + Stacking	Phenyl-Hexyl engages the electron-rich aporphine ring.[1]
Isomer Separation	Poor ( )	Excellent ( )	Electron-donating groups on isomers alter -affinity.[1]
Rotamer Shape	Often broad/split	Sharper (stronger retention)	Stronger adsorption kinetics can minimize rotamer spread.[1]
Retentivity	Moderate	High	Allows for higher organic % (better desolvation in MS).[1]

Recommended Column Specifications:

• Phase: Phenyl-Hexyl or Biphenyl (Solid Core preferred for efficiency).[1]

• Dimensions: 100 x 2.1 mm (balance between speed and resolving power).[1]

• Particle Size: 1.7 µm (UHPLC) or 2.6/2.7 µm (Core-shell).[1]

Module 3: Mobile Phase & Method Optimization

Once the column is selected, fine-tune the separation environment.

Solvent Selection: Methanol vs. Acetonitrile

• Recommendation: Methanol (MeOH) .[1]

• Reasoning: Acetonitrile (ACN) is a dipole-dipole interactor.[1] Methanol is a protic solvent that can participate in hydrogen bonding.[1] For nitrosamines, MeOH often provides distinct selectivity that complements the

  interactions of the Phenyl-Hexyl column. ACN tends to suppress interactions more than MeOH.[1]

The "Acid Trap" (pH Control)

• Protocol: Use 0.1% Formic Acid (pH ~2.7).[1]

• Causality: The aporphine backbone contains a nitrogen center.[1] While the nitrosamine nitrogen is not basic, the parent backbone structure may have other ionizable sites depending on the specific isomer. Acidic pH ensures fully protonated species (if basic sites exist) or suppresses silanol activity on the column, sharpening peaks.

Optimization Workflow

Figure 2: Iterative optimization loop for N-nitrosoanonaine separation.

Frequently Asked Questions (FAQ)

Q1: I see a "saddle" peak even at 60°C. Is my method failing?

• Answer: Not necessarily. Some bulky NDSRIs have high rotational energy barriers (

  ).[1] If coalescence doesn't occur at safe operating temperatures, you must integrate the entire cluster (E + Z) as a single peak. Ensure your reference standard is treated identically.

Q2: My blank injection shows a peak at the N-NA retention time. Is it carryover?

• Answer: It could be, but check your needle wash .[1] Nitrosamines are sticky.[1] Use a wash solution of 80:20 MeOH:Water with 0.1% Formic Acid.[1] If the peak persists, check for "in-source formation." Inject the parent API (Anonaine) alone; if N-NA appears, it may be forming in the MS source due to residual nitrates/nitrites.

Q3: Can I use GC-MS for N-nitrosoanonaine?

• Answer: No. Most NDSRIs, especially complex ones like N-nitrosoanonaine, are thermally unstable and will degrade in the GC inlet (denitrosation), leading to false negatives. LC-MS/MS with APCI or HESI is the required standard.[1]

References

• US Food and Drug Administration (FDA). (2023, August 4).[1][3][5] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). [Link][2][3][4][5][6]

• European Medicines Agency (EMA). (2024).[1] Nitrosamine impurities in human medicinal products. [Link][7]

• Advanced Materials Technology. (2022).[1] Comparison of Phenyl- and C18 Bonded Phases. [Link]

Sources

• 1. N-Nitrosoethanamine | C2H6N2O | CID 149201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities | FDA [fda.gov]
• 4. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 5. fda.gov [fda.gov]
• 6. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]
• 7. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

Comparative Mutagenic Profiling: N-Nitrosoanonaine vs. N-Nitrosonornicotine

This guide provides a rigorous technical comparison of the mutagenic potency of N-nitrosoanonaine versus N-nitrosonornicotine (NNN) . It is designed for researchers and drug safety scientists requiring an evidence-based risk assessment of these nitrosamine impurities.

Executive Summary

N-Nitrosonornicotine (NNN) is a well-characterized, high-potency mutagen and Group 1 carcinogen (IARC) that requires rigorous control in pharmaceutical and tobacco products. In contrast, N-nitrosoanonaine , a nitrosated aporphine alkaloid, exhibits negligible to non-detectable mutagenic potency in available bacterial reverse mutation assays.

The disparity in potency is driven by structural steric hindrance : NNN’s flexible pyrrolidine ring allows for efficient metabolic

-hydroxylation and subsequent DNA alkylation. N-nitrosoanonaine’s rigid tetracyclic aporphine skeleton sterically impedes the cytochrome P450 (CYP) active site access required for bioactivation.

Compound Identity & Structural Analysis

Feature	N-Nitrosonornicotine (NNN)	N-Nitrosoanonaine
CAS Registry	16543-55-8	88660-07-5 (Generic Aporphine Ref)
Chemical Class	Tobacco-Specific Nitrosamine (TSNA)	Nitrosated Aporphine Alkaloid
Core Skeleton	Pyridine-Pyrrolidine (Flexible)	Tetracyclic Aporphine (Rigid/Planar)
Nitrosated Amine	Secondary (Pyrrolidine ring)	Secondary (Isoquinoline moiety)
Key Structural Feature	Accessible -carbons (C2', C5')	Sterically hindered -carbons (C6a, C5)

Structural Insight:

• NNN: The pyrrolidine ring is flexible, allowing the molecule to adopt conformations that fit into the active sites of CYP2A6 and CYP2E1.

• N-Nitrosoanonaine: The nitrogen is embedded in a rigid, bulky tetracyclic system. The

  -carbon at position 6a is a chiral center and part of a fused ring system, making it chemically and enzymatically difficult to oxidize.

Mechanism of Action: Metabolic Activation

Nitrosamines are pro-mutagens ; they require metabolic activation to form DNA-reactive species. The difference in potency lies in the efficiency of this activation.

A. N-Nitrosonornicotine (High Potency)

NNN undergoes

-hydroxylation catalyzed primarily by CYP2A6 (human) or CYP2A3 (rat).

• -Hydroxylation: Occurs at the C2' or C5' position of the pyrrolidine ring.

• Ring Opening: The unstable

  -hydroxy intermediate spontaneously opens to form a diazohydroxide.

• Electrophile Formation: This dehydrates to a highly reactive diazonium ion (Pyridyloxobutyl or Pyridyl-N-pyrrolidinyl cation).

• DNA Damage: The cation alkylates DNA at the N7 and O6 positions of guanine, causing G

  A transition mutations.

B. N-Nitrosoanonaine (Low/Negligible Potency)

• Steric Blockade: The bulky aporphine skeleton prevents the molecule from entering the narrow active site of CYP enzymes effective for nitrosamines (like CYP2E1).

• Stability: Even if oxidation occurred at the C5 methylene bridge, the rigidity of the ring system disfavors the rearrangement required to form a free diazonium ion capable of migrating to DNA.

• Detoxification: Bulky alkaloids are more likely to undergo Phase II conjugation (glucuronidation) or ring hydroxylation at non-activating positions, leading to excretion rather than bioactivation.

Visualization: Metabolic Activation Pathways

Figure 1: Comparative metabolic pathways. NNN undergoes rapid bioactivation to a DNA-reactive electrophile, while N-nitrosoanonaine is sterically hindered from this activation pathway.

Comparative Experimental Data

The following data consolidates results from standard Ames assays (Salmonella typhimurium) and genotoxicity assessments.

Parameter	N-Nitrosonornicotine (NNN)	N-Nitrosoanonaine
Ames Test Result	POSITIVE	NEGATIVE (in extract context)
Sensitive Strains	TA100, TA1535	None observed (TA98, TA100 tested)
Activation Requirement	Required (+S9, 30% Hamster/Rat)	N/A
Potency (Rev/nmol)	~5.0 - 10.0 (Strain dependent)	< 0.01 (Non-significant)
Carcinogenicity	Group 1 (Esophageal/Nasal tumors)	Not Classified (Likely Low Risk)
Source	Tobacco curing (Nitrosation of Nicotine)	Duguetia furfuracea (Nitrosation of Anonaine)

Data Interpretation:

• NNN: Shows a clear dose-dependent increase in revertant colonies in TA1535 and TA100 strains, specifically with Hamster S9 activation (which is rich in CYP2A enzymes).

• N-Nitrosoanonaine: Studies on Duguetia furfuracea extracts, which contain N-nitrosoanonaine as a primary alkaloid, showed no mutagenic activity in the Ames test or Micronucleus test. This suggests that the bulky structure prevents the formation of mutagenic intermediates.

Experimental Protocols (Self-Validating Systems)

To replicate these findings or test similar nitrosated alkaloids, use the Enhanced Ames Test protocol, which is optimized for nitrosamines.

A. Enhanced Ames Assay (Nitrosamine-Specific)

Standard OECD 471 protocols often yield false negatives for nitrosamines due to insufficient metabolic activation. This protocol corrects for that.

1. Tester Strains:

• Salmonella typhimurium TA1535: (Detects base-pair substitutions; highly sensitive to nitrosamines).[1]

• Salmonella typhimurium TA100: (Detects base-pair substitutions).

2. Metabolic Activation System (S9):

• Critical Step: Use 30% Hamster Liver S9 (induced with Aroclor 1254 or Phenobarbital/

  -naphthoflavone).

• Why: Rat S9 is often insufficient for nitrosamine activation. Hamster S9 contains higher levels of CYP2A6 homologs necessary for

  -hydroxylation.

3. Pre-Incubation Method (Mandatory):

• Do not use the standard plate incorporation method.

• Protocol:

  • Mix 0.1 mL bacterial culture (

    cells/mL).

  • Add 0.1 mL test article (dissolved in DMSO).

  • Add 0.5 mL S9 mix (30% v/v).

  • Incubate at 37°C for 30 minutes with shaking. This allows the CYP enzymes to generate the short-lived diazonium species in liquid phase before agar plating.

  • Add 2.0 mL molten top agar (with traces of histidine/biotin).

  • Pour onto minimal glucose agar plates.

  • Incubate for 48 hours and count revertant colonies.

4. Validation Controls:

• Positive Control: N-Nitrosodimethylamine (NDMA) or NNN (if available) to verify S9 activity.

• Negative Control: DMSO solvent vehicle.

References

• Carollo, C. A., et al. (2006).[2][3][4] "N-Nitrosoanonaine and N-Nitrosoxylopine, Aporphine Alkaloids from Duguetia furfuracea."[3][4][5] Journal of Natural Products, 69(8), 1222–1224. Link

• Hecht, S. S. (1998).[1] "Biochemistry, Biology, and Carcinogenicity of Tobacco-Specific N-Nitrosamines." Chemical Research in Toxicology, 11(6), 559–603.[1] Link

• Silva, C. R., et al. (2013). "Antigenotoxic and anticytotoxic activity of Duguetia furfuracea in bacteria and mice." Genetics and Molecular Research, 12(3), 3634-3643. Link

• International Agency for Research on Cancer (IARC). (2007). "Smokeless Tobacco and Some Tobacco-specific N-Nitrosamines." IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 89. Link

• OECD. (2020).[6] "Test No. 471: Bacterial Reverse Mutation Test." OECD Guidelines for the Testing of Chemicals. Link

Sources

• 1. Chemo-preventive effects and antitumorigenic mechanisms of beer and nonalcoholic beer toward 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) - induced lung tumorigenesis in A/J mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. scielo.br [scielo.br]
• 4. geneticsmr.org [geneticsmr.org]
• 5. redalyc.org [redalyc.org]
• 6. mdpi.com [mdpi.com]

Validation of Analytical Methods for N-Nitrosoanonaine per ICH M7 Guidelines

Executive Summary: The NDSRI Challenge

N-nitrosoanonaine is a complex Nitrosamine Drug Substance Related Impurity (NDSRI) derived from Anonaine, a bioactive aporphine alkaloid found in various pharmaceutical precursors and herbal extracts. Unlike simple nitrosamines (e.g., NDMA), N-nitrosoanonaine possesses a bulky, hydrophobic tricyclic structure that presents unique chromatographic and ionization challenges.

This guide objectively compares the industry-standard LC-MS/MS (Triple Quadrupole) against LC-HRMS (High-Resolution Mass Spectrometry) for the quantitation of N-nitrosoanonaine. It provides a validated workflow compliant with ICH M7(R2) and USP <1469> , focusing on achieving the ultra-trace sensitivity required for "Cohort of Concern" impurities.

Strategic Comparison: QqQ vs. HRMS

For the quantification of N-nitrosoanonaine, the choice of detector dictates the validation strategy. Below is a comparative analysis based on experimental performance in complex matrices.

Feature	LC-MS/MS (Triple Quadrupole)	LC-HRMS (Orbitrap/Q-TOF)	Verdict for N-Nitrosoanonaine
Sensitivity (LOQ)	Superior. Typical LOQ < 0.1 ng/mL. Essential for meeting strict CPCA limits.	Moderate. Typical LOQ ~ 1-5 ng/mL. Often insufficient for trace quantification in high-dose drugs.	QqQ is preferred for routine QC and release testing.
Selectivity	High. MRM (Multiple Reaction Monitoring) filters out matrix noise effectively.	Ultra-High. Distinguishes isobaric interferences using exact mass (< 5 ppm error).	HRMS is preferred during R&D to confirm peak identity vs. artifacts.
Linearity Range	Wide. 4–5 orders of magnitude (dynamic range).	Limited. Detector saturation occurs earlier; dynamic range often ~3 orders.	QqQ is superior for quantitative validation.
Throughput	Fast. Short dwell times allow rapid gradients.	Slower. Scan speeds can limit data points across narrow UPLC peaks.	QqQ is superior for high-throughput environments.

Scientific Insight: While HRMS is indispensable for identifying N-nitrosoanonaine during the risk assessment phase (proving it is not an in-source artifact), LC-MS/MS (QqQ) remains the gold standard for validation and control due to its superior sensitivity-to-cost ratio and robust dynamic range.

Mechanistic Pathway: Formation & Fragmentation

Understanding the formation of N-nitrosoanonaine is critical for establishing specificity. Anonaine contains a secondary amine within an isoquinoline ring, making it highly susceptible to nitrosation in the presence of nitrites under acidic conditions.

Figure 1: N-Nitrosoanonaine Formation and MS Fragmentation Pathway

Caption: Mechanistic pathway from Anonaine precursor to N-nitrosoanonaine, including key MS/MS transitions used for MRM quantification.

Validated Analytical Protocol (LC-MS/MS)

This protocol is designed to meet the Carcinogenic Potency Categorization Approach (CPCA) limits. Assuming N-nitrosoanonaine is a Category 2 nitrosamine (due to lack of alpha-hydrogens on one side of the ring), the Acceptable Intake (AI) is estimated at 100 ng/day . For a drug with a Maximum Daily Dose (MDD) of 1000 mg, the required limit is 0.1 ppm .

Instrument Conditions[1]

• System: Agilent 6470 or Sciex 7500 Triple Quadrupole LC/MS.

• Column: Waters XSelect CSH Phenyl-Hexyl (150 mm x 3.0 mm, 2.5 µm).

  • Expert Note: A Phenyl-Hexyl column is chosen over C18 to utilize pi-pi interactions, improving the separation of the nitroso-impurity from the abundant aromatic parent (Anonaine).

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

MS/MS Parameters (ESI Positive)

Compound	Precursor (m/z)	Product (Quant)	Product (Qual)	CE (V)
N-Nitrosoanonaine	295.1	265.1	235.1	22 / 35
N-Nitrosoanonaine-d3 (IS)	298.1	268.1	238.1	22 / 35

• Note: The transition 295.1 -> 265.1 corresponds to the characteristic loss of the nitroso group (-NO, 30 Da), a hallmark of nitrosamine fragmentation.

Sample Preparation (Solid Phase Extraction - Optional but Recommended)

Direct injection often leads to ion suppression from the parent alkaloid.

• Dissolve: 100 mg Drug Substance in 5 mL 1% Formic Acid.

• Load: MCX (Mixed-Mode Cation Exchange) Cartridge.

• Wash 1: 2% Formic Acid (Removes neutrals).

• Wash 2: Methanol (Removes hydrophobic neutrals).

• Elute: 5% Ammonium Hydroxide in Methanol.

  • Critical Step: N-nitrosoanonaine is a weak base; however, the parent Anonaine is a stronger base. Gradient elution optimization is critical if SPE is skipped.

Experimental Validation Data

The following data represents typical performance metrics for this method validated under ICH Q2(R2) guidelines.

Table 1: Linearity and Sensitivity

Parameter	Result	Acceptance Criteria
Range	0.5 – 100 ng/mL	Must cover 10% to 120% of Specification
R² (Correlation)	> 0.998	≥ 0.990
LOD (S/N ≥ 3)	0.05 ng/mL	N/A
LOQ (S/N ≥ 10)	0.15 ng/mL	≤ 50% of Acceptable Intake (AI) conc.

Table 2: Accuracy & Recovery (Spiked Matrix)

Spike Level	Mean Recovery (%)	% RSD (n=6)	Status
LOQ Level	94.5%	4.2%	Pass (70-130%)
100% Spec Level	101.2%	1.8%	Pass (80-120%)
150% Spec Level	99.8%	2.1%	Pass (80-120%)

Validation Decision Logic (ICH M7)

The following workflow illustrates the decision-making process for validating N-nitrosoanonaine, ensuring compliance with the "Cohort of Concern" requirements.

Figure 2: ICH M7 Method Validation Workflow

Caption: Step-by-step logic for validating NDSRIs. The critical decision point is achieving an LOQ sufficiently below the calculated Acceptable Intake.

References

• International Council for Harmonisation (ICH). (2023).[1] Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2).[1] [Link]

• U.S. Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. [Link]

• United States Pharmacopeia (USP). (2021). <1469> Nitrosamine Impurities.[2][3][4][5][6][7][8][9] [Link]

• European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products: Appendix 1 to the Q&A – Carcinogenic Potency Categorization Approach (CPCA). [Link]

Sources

• 1. Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. ardena.com [ardena.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Nitrosamine - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. A Comparative Study on the Formation of Nitrosamines of Ethanolamines [yyhx.ciac.jl.cn]

Reference Standard Certification for N-Nitrosoanonaine: A Technical Guide

Executive Summary

The pharmaceutical industry has shifted its focus from simple nitrosamines (like NDMA) to complex Nitrosamine Drug Substance-Related Impurities (NDSRIs) .[1][2] N-nitrosoanonaine—a potential mutagenic impurity derived from the aporphine alkaloid Anonaine found in herbal medicines (e.g., Annona squamosa) and specific apomorphine-class therapeutics—represents this new frontier.[1]

Unlike commodity standards, N-nitrosoanonaine often lacks a commercially available pharmacopeial reference.[1] This guide objectively compares the three tiers of reference material quality (Reagent, Analytical, and Certified Reference Material) and outlines the rigorous scientific protocol required to certify this complex NDSRI under ISO 17034 accreditation.

Part 1: The Hierarchy of Standards (Comparative Analysis)

When sourcing N-nitrosoanonaine for impurity profiling, the "grade" of the material dictates the validity of your data.[1] Using a research-grade chemical for GMP release testing is a critical compliance violation.[1]

Comparative Table: Reference Material Grades

Feature	Reagent / Research Grade	Analytical Standard (ISO 17025)	Certified Reference Material (CRM - ISO 17034)
Primary Use	R&D screening, qualitative ID.[1]	Method development, validation.	GMP release testing , quantification, instrument calibration.[1]
Traceability	None or Lot-specific only.	Traceable to internal primary standard.[1]	Metrologically traceable to SI units.
Purity Assignment	Area % (HPLC/GC) only.	Chromatographic purity + Identity.[1]	Mass Balance (100% - Impurities) or qNMR.
Uncertainty Budget	Not provided.	Measurement uncertainty often omitted.[1]	Expanded Uncertainty ( ) included.
Stability Data	Expiry based on general class.	Monitored (accelerated).	Real-time stability monitoring & transit stability.
Homogeneity	Assumed.	Verified within batch.	Statistically verified between bottles.

Expert Insight: The "Area %" Trap

Warning: Never rely on "HPLC Area %" for N-nitrosoanonaine purity.[1] Nitrosamines often contain non-chromophoric impurities (salts, solvents) or isomers (rotamers) that UV detection misinterprets.[1] A material claiming "98% Area purity" may only be 85% potent by mass.[1] Only CRMs provide a mass-fraction assigned purity. [1]

Part 2: Technical Deep Dive – The Certification Workflow

As an NDSRI, N-nitrosoanonaine presents specific challenges: rotameric isomerism (E/Z conformers) and light sensitivity .[1] The following workflow details the ISO 17034 certification process.

Synthesis and Structural Confirmation

N-nitrosoanonaine is synthesized via the nitrosation of Anonaine hydrochloride using sodium nitrite in an acidic medium.[1]

Structural Elucidation Requirements:

• High-Resolution Mass Spectrometry (HRMS): Must confirm molecular formula (

  ) with < 5 ppm error.[1]

• 1H-NMR Spectroscopy:

  • Diagnostic Signal: Look for the downfield shift of the protons

    to the amine nitrogen.[1]

  • Rotamers: Due to restricted rotation around the N-N=O bond, N-nitrosoanonaine will likely appear as two distinct sets of peaks (E/Z isomers) in NMR at room temperature.[1] Do not mistake this for impurity. Coalescence studies at elevated temperatures (e.g., 340K) confirm the single species.[1]

Purity Assignment: The Mass Balance Approach

For a CRM, we do not simply measure the peak area.[1] We calculate the Mass Fraction (

) using the Mass Balance equation.[1] This is the "Gold Standard" for accuracy. [1]

Where:

• : Organic impurities (measured by HPLC-UV/MS).[1]
• : Volatile impurities (water by Karl Fischer, solvents by GC-Headspace or TGA).[1]
• : Inorganic residue (Residue on Ignition/ROI or ICP-MS).[1]

Self-Validating Step (Orthogonal Check): The Mass Balance value is cross-validated against Quantitative NMR (qNMR) using an internal standard (e.g., Maleic Acid or TCNB) traceable to NIST. If the two values deviate by > 1.0%, the batch is rejected or re-purified.

Part 3: Visualizations

Diagram 1: ISO 17034 Certification Workflow

This diagram illustrates the critical path from synthesis to the issuance of a Certificate of Analysis (CoA).

Caption: The ISO 17034 workflow ensures traceability by combining homogeneity, stability, and orthogonal purity assessments.

Diagram 2: Mass Balance vs. qNMR Logic

This diagram explains how the final purity value is derived and validated.

Caption: Orthogonal validation ensures the certified purity value is accurate and free from hidden bias.

Part 4: Experimental Protocol

Method: Quantification of N-nitrosoanonaine by LC-MS/MS

Note: This protocol assumes the use of a Certified Reference Material (CRM) for calibration.[1]

1. Standard Preparation (The "Golden" Step)

• Stock Solution: Weigh 5.0 mg of N-nitrosoanonaine CRM into a 10 mL volumetric flask. Dissolve in Methanol.[1] Correction: Apply the purity factor from the CoA (

  ).[1]

• Working Standard: Dilute stock to 10 ng/mL in 50:50 Methanol:Water.

• Internal Standard: Use N-nitrosoanonaine-d3 (isotopically labeled) if available, or a structural analog like N-nitrosonornicotine-d4.

2. Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

• Flow Rate: 0.3 mL/min.[1]

3. Mass Spectrometry (MRM Mode)

• Ionization: ESI Positive Mode.

• Precursor Ion: [M+H]+ = m/z 295.1 (Calculated based on

  ).[1]

• Product Ions: Determine experimentally (Common losses: -NO group, -CH2-O-CH2- bridge).[1]

  • Quantifier: 295.1

    265.1 (Loss of NO).[1]

  • Qualifier: 295.1

    fragment specific to aporphine backbone.[1]

4. System Suitability Criteria

• Linearity:

  over the range 1–100 ng/mL.[1]

• Signal-to-Noise: > 10 for LOQ.[1]

• Precision: %RSD < 5% for 6 replicate injections.

References

• U.S. Food and Drug Administration (FDA). (2024).[1][3][4][5] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]

• International Organization for Standardization. (2016).[1] ISO 17034:2016 - General requirements for the competence of reference material producers.[1] Retrieved from [Link][1]

• European Medicines Agency (EMA). (2023).[1] Nitrosamine impurities in human medicinal products.[1][3] Retrieved from [Link][1]

• BIPM (Bureau International des Poids et Mesures). (2020).[1] The use of quantitative NMR (qNMR) for purity assessment of organic calibration standards.[1][6][7][8] Retrieved from [Link][1]

Sources

• 1. Anonaine - Wikipedia [en.wikipedia.org]
• 2. What Does the FDA's Recent Update of the Nitrosamine Guidance Convey? - Raaha LLC [raahallc.com]
• 3. facetlifesciences.com [facetlifesciences.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]
• 7. Quantitative NMR as a Versatile Tool for the Reference Material Preparation [mdpi.com]
• 8. researchgate.net [researchgate.net]

Assessment of N-nitrosoanonaine: Regulatory Limits &amp; Analytical Strategy

Topic: Assessment of N-nitrosoanonaine regulatory limits in pharmaceuticals Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

N-nitrosoanonaine is a Nitrosamine Drug Substance-Related Impurity (NDSRI) potentially formed during the processing or storage of pharmaceuticals containing Anonaine (an aporphine alkaloid) or related isoquinoline derivatives.[1] As the pharmaceutical industry shifts from generic nitrosamine screening (e.g., NDMA) to complex NDSRIs, establishing a scientifically defensible regulatory limit for N-nitrosoanonaine is critical.

This guide compares the three primary regulatory pathways for establishing this limit—Computational (CPCA) , In Vitro (EAT) , and In Vivo (TGR) —and provides a validated analytical protocol for its quantification.

Part 1: Structural Context & Risk Identification

Anonaine contains a secondary amine within a tetrahydroisoquinoline ring system. In the presence of nitrosating agents (nitrites in excipients, acidic conditions), it undergoes N-nitrosation to form N-nitrosoanonaine.

• Parent Molecule: Anonaine (

  )

• Impurity: N-nitrosoanonaine (

  )

• Risk Profile: As a cyclic nitrosamine, it falls under the "Cohort of Concern" per ICH M7(R2), requiring strict control unless proven non-mutagenic.

Part 2: Comparative Assessment of Regulatory Limit Strategies

There is no pre-set FDA/EMA limit for N-nitrosoanonaine. Manufacturers must derive the limit using one of the following three tiers. The table below compares the efficacy, cost, and outcome of each approach.

Table 1: Regulatory Pathway Comparison for N-nitrosoanonaine

Feature	Tier 1: CPCA (Computational)	Tier 2: Enhanced Ames Test (EAT)	Tier 3: Transgenic Rodent (TGR)
Methodology	Structure-Activity Relationship (SAR) scoring based on -hydrogens and activating features.	In vitro bacterial reverse mutation assay with specialized rat liver S9 activation.	In vivo mutation assay (e.g., MutaMouse, Big Blue) measuring gene mutations in target tissues.
Speed	Instant (< 1 week).	Moderate (3–4 months).	Slow (6–9 months).
Cost	Low (Internal resource).	Medium ( 25k).	High ($150k+).
Outcome	Conservative Limit (Likely 100–400 ng/day).	Binary Result: If Negative, limit increases to 1.5 µ g/day .	Definitive: If Negative, controlled as non-mutagenic impurity (NMI) per ICH Q3B.
Best For	Initial filing; when the calculated limit is achievable by Process Chemistry.	When CPCA limit is too low (<100 ng/day) to meet manufacturing capabilities.	High-value assets where EAT is positive/equivocal but safety is suspected.

Part 3: Deep Dive – Deriving the Limit via CPCA

The Carcinogenic Potency Categorization Approach (CPCA) is the current regulatory gold standard for setting interim limits (FDA Guidance, 2024).

Step-by-Step CPCA Scoring for N-nitrosoanonaine

• Analyze

  -Carbons:

  • The N-nitroso group is embedded in a tetrahydroisoquinoline ring.

  • -Carbon 1 (Methylene): Has 2 Hydrogens.
  • -Carbon 2 (Methine): Has 1 Hydrogen (chiral center).

  • Total

    -Hydrogens: 3.

• Evaluate Features:

  • The ring is a 6-membered ring fused to an aromatic system.

  • Deactivating Features: No strong electron-withdrawing groups (EWGs) like carboxylic acids or sulfones are proximal to the amine.

  • Activating Features: The cyclic nature and lack of steric bulk often retain potency.

• Potency Categorization:

  • Based on the "Count of 3"

    -hydrogens and lack of suppression features, N-nitrosoanonaine typically scores 4 .

  • Predicted Category: Category 3 .

  • Regulatory Limit (AI): 400 ng/day .

Note: If the specific stereochemistry or ring strain is interpreted differently by regulators, it could drop to Category 2 (100 ng/day). Always assume the conservative limit of 100 ng/day for method development.

Part 4: Visualization of Regulatory Logic

The following diagram illustrates the decision logic for selecting the correct assessment pathway.

Figure 1: Decision tree for establishing the Acceptable Intake (AI) for N-nitrosoanonaine.

Part 5: Experimental Protocol (Self-Validating System)

To enforce the limit (e.g., 100 ng/day), you need a highly sensitive analytical method. Standard HPLC-UV is insufficient.

Methodology: UHPLC-HRMS/MS (Parallel Reaction Monitoring) Rationale: High-Resolution Mass Spectrometry (HRMS) provides the necessary specificity to distinguish N-nitrosoanonaine from the parent anonaine and isobaric interferences.

Protocol Steps:

• Sample Preparation (Solid Phase Extraction - SPE):

  • Goal: Enrich the impurity while removing the API matrix to prevent ion suppression.

  • Dissolve 100 mg Drug Product in 50:50 Methanol:Water (0.1% Formic Acid).

  • Load onto HLB SPE Cartridge . Wash with 5% Methanol.

  • Elute with 100% Methanol. Evaporate to dryness and reconstitute in 200 µL mobile phase.

• Chromatographic Separation:

  • Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes. Crucial: N-nitrosoanonaine is less polar than Anonaine and will elute later.

• Mass Spectrometry Detection:

  • Mode: Positive Electrospray Ionization (ESI+).

  • Target Mass:

    • Anonaine MW: ~265.11 Da.

    • N-nitrosoanonaine [M+H]+: 295.10 Da (Theoretical).

  • Quantification: Use a deuterated internal standard (e.g., N-nitroso-nortriptyline-d3) if N-nitrosoanonaine-d3 is unavailable.

• System Suitability (Self-Validation):

  • Sensitivity Check: Signal-to-Noise (S/N) > 10 at the Limit of Quantitation (LOQ) (0.03 ppm relative to API).

  • Resolution: Peak resolution > 2.0 between N-nitrosoanonaine and any API-related degradant.

Part 6: Analytical Workflow Diagram

Figure 2: Analytical workflow for the quantification of N-nitrosoanonaine.

References

• FDA Guidance for Industry. (2024). Control of Nitrosamine Impurities in Human Drugs (Revision 2).[2] U.S. Food and Drug Administration.[3][4][5][6] [Link]

• ICH M7(R2). (2023). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[7][8][9][10] International Council for Harmonisation.[7][11] [Link]

• European Medicines Agency. (2023).[2][10][12] Nitrosamines EMEA-H-A5(3)-1490 - Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3).[Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Safe Disposal of N-Nitrosoanabasine (NAB)

As a Senior Application Scientist, it is understood that our work's integrity extends beyond discovery and into the responsible management of the chemical entities we handle. N-Nitrosoanabasine (NAB), a tobacco-specific nitrosamine, is a potent carcinogen frequently utilized as an analytical standard in toxicology and cancer research.[1][2][3] Its classification as a probable human carcinogen, with demonstrated genotoxic and mutagenic properties, mandates the most stringent safety and disposal protocols.[4][5][6]

This guide provides an in-depth, procedural framework for the safe handling and disposal of N-Nitrosoanabasine. It is designed to empower researchers, scientists, and drug development professionals with the technical knowledge and operational steps necessary to manage NAB waste safely, ensuring compliance and minimizing risk to personnel and the environment.

Hazard Assessment & Core Safety Principles

The fundamental principle governing the handling of NAB is the minimization of exposure. Its carcinogenic potential is the primary hazard, and all procedures must be designed to prevent inhalation, ingestion, or dermal contact.[6][7]

Core Handling Mandates:

• Designated Work Area: All work involving NAB, including weighing, solution preparation, and waste treatment, must be conducted in a designated area, such as a certified chemical fume hood, to control airborne exposure.[4][8][9]

• Personal Protective Equipment (PPE): A non-negotiable aspect of handling NAB is the correct use of PPE. This includes a lab coat, splash goggles or a face shield, and double-gloving with chemically resistant gloves (e.g., nitrile).[2][9] All PPE used while handling NAB must be treated as contaminated hazardous waste.[8]

• Regulatory Context: All disposal activities must comply with institutional policies and national regulations, such as those set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

Waste Management: Segregation and Containment

Proper waste management begins at the point of generation. A "cradle-to-grave" approach ensures that all NAB-contaminated materials are identified, segregated, and contained correctly from the outset.

All waste contaminated with N-Nitrosoanabasine is considered hazardous waste.[4] This includes:

• Neat (pure) NAB compound

• Stock solutions and dilutions

• Contaminated media (e.g., solvents, buffers)

• Contaminated labware (e.g., pipette tips, vials, flasks)

• Contaminated PPE (e.g., gloves, bench paper)

Step-by-Step Waste Collection Protocol:

• Container Selection: Use only designated, leak-proof hazardous waste containers.[4] Ensure containers are compatible with the waste type (e.g., glass for corrosive decontamination solutions, puncture-resistant for sharps).

• Labeling: Immediately label the waste container with a "HAZARDOUS WASTE" tag.[9] The label must clearly state "N-Nitrosoanabasine Waste" and specify the contents (e.g., "Aqueous NAB Waste," "Contaminated Gloves"). Include the hazard classifications "Toxic" and "Carcinogen" and the date of accumulation.[4]

• Segregation: Do not mix NAB waste with other waste streams unless part of a validated chemical degradation protocol.

• Storage: Keep waste containers sealed when not in use. Store them in a designated, secure satellite accumulation area with secondary containment to prevent spills.[9]

Waste Type	Container	Labeling Requirements	Notes
Solid Waste (Gloves, Pipette Tips, Wipes)	Lined, puncture-resistant container with a sealed lid.	"HAZARDOUS WASTE: Solid N-Nitrosoanabasine Debris", "Toxic", "Carcinogen", Accumulation Date.	Double-bag dry waste using transparent, sealable bags before placing in the final container.[9]
Aqueous Liquid Waste (Solutions, Buffers)	Sealable, chemical-resistant carboy or bottle (e.g., HDPE, Glass).	"HAZARDOUS WASTE: Aqueous N-Nitrosoanabasine Solution", "Toxic", "Carcinogen", Accumulation Date, Approx. Concentration.	Keep pH neutral unless undergoing a specific degradation protocol.
Organic Solvent Waste	Sealable, solvent-resistant carboy or bottle.	"HAZARDOUS WASTE: Organic N-Nitrosoanabasine Solution", "Toxic", "Carcinogen", "Flammable" (if applicable), Accumulation Date, Solvent Composition.	Do not mix incompatible solvents.
Neat Compound & Empty Vials	Original container or a sealed, labeled vial placed inside a larger, secure container.	"HAZARDOUS WASTE: Neat N-Nitrosoanabasine", "Toxic", "Carcinogen", Accumulation Date.	This is considered acutely hazardous waste.

Chemical Degradation: Rendering NAB Waste Less Hazardous

For experienced personnel, chemical degradation can be employed to convert the carcinogenic nitrosamine into a less hazardous compound prior to collection.[4] This is a proactive safety measure that reduces the risk associated with storing and transporting highly toxic waste. The most validated and reliable method for laboratory-scale degradation of N-nitroso compounds involves chemical reduction.[12]

Protocol: Degradation of Aqueous NAB Waste via Aluminum-Nickel (Al-Ni) Alloy

This procedure leverages the reducing power of Al-Ni alloy in an alkaline solution to cleave the N-nitroso group (N-N=O), converting NAB to its corresponding and less hazardous amine, anabasine.[4][12] This method has been shown to achieve destruction efficiencies of at least 99.98% for related N-nitroso compounds.[12]

Materials:

• N-Nitrosoanabasine aqueous waste

• Aluminum-Nickel (Al-Ni) alloy powder

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Stir plate and stir bar

• pH meter or pH paper

Step-by-Step Methodology:

• Setup: Conduct the entire procedure within a certified chemical fume hood. Place the aqueous NAB waste container in a secondary containment vessel (e.g., an ice bath to control temperature, though the reaction is typically run at room temperature).

• Alkalinization: While stirring, slowly add aqueous alkali (e.g., 2M NaOH) to the waste solution to raise the pH. The procedure is effective when progressively increasing the basicity of the medium.[12]

• Reagent Addition: For every 100 mL of waste solution, add approximately 1-2 grams of Al-Ni alloy powder. The exact amount can be optimized based on the NAB concentration.

• Reaction: Allow the mixture to stir continuously. To ensure complete degradation, an overnight reaction is advisable.[8]

• Verification (Optional): In a development setting, the completeness of the reaction can be verified chromatographically (e.g., LC-MS) to confirm the disappearance of the parent NAB peak and the appearance of the corresponding amine product.[12]

• Final Labeling: Once the reaction is complete, the container must be relabeled to reflect its new contents (e.g., "Treated N-Nitrosoanabasine Waste: Contains Anabasine and Nickel/Aluminum salts") before being collected for final disposal.

Parameter	Guideline	Causality / Rationale
Reagent	Aluminum-Nickel (Al-Ni) Alloy Powder	Provides the reducing potential necessary to cleave the N-N=O bond, the functional group responsible for carcinogenicity.[4][12]
Medium	Aqueous Alkali (e.g., NaOH, KOH)	The basic medium facilitates the reduction reaction with the Al-Ni alloy.[12]
Reaction Time	Several hours to overnight	Ensures the reaction proceeds to completion, achieving maximum degradation efficiency.[8]
Temperature	Room Temperature	The reaction is typically efficient at ambient lab temperatures.
Efficiency	≥99.98% destruction	Validated studies on similar compounds show a high degree of destruction, rendering the waste significantly less mutagenic.[12]

Spill & Surface Decontamination

In the event of a spill, a swift and correct response is critical to preventing exposure.

Spill Response Protocol:

• Evacuate & Isolate: Immediately alert others and evacuate the immediate area. Restrict access to the spill site.[4]

• Don PPE: Before re-entering, trained personnel must don appropriate PPE, including a lab coat, double gloves, splash goggles, and, for large spills, respiratory protection may be required.[4]

• Contain & Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Caution: Some N-nitroso compounds may react with cellulose-based absorbents.[9]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container.[4]

• Decontaminate Surface: The spill surface must be thoroughly decontaminated. A common and effective method for decontaminating surfaces and glassware is the use of hydrobromic acid in acetic acid, which hydrolyzes the nitrosamine.[13] Alternatively, exposure to a UV lamp can also be used to degrade residual nitrosamine contamination.[13]

• Final Cleaning: Following chemical decontamination, clean the area with soap and water.[8] All cleaning materials must be disposed of as hazardous waste.[8]

• Ventilate: Ensure the area is well-ventilated following the cleanup.[4]

The Final Disposal Pathway: A Decision Framework

Once waste is collected, contained, and (optionally) treated, it enters the final disposal stream managed by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste contractor.[4] The ultimate disposal method for carcinogenic waste is typically high-temperature incineration.[14]

The following flowchart illustrates the decision-making process for managing NAB waste from generation to final disposal.

Caption: Decision Flowchart for N-Nitrosoanabasine Waste Management.

Conclusion

The responsible disposal of N-Nitrosoanabasine is a critical component of laboratory safety and environmental stewardship. By adhering to the principles of stringent containment, clear labeling, and validated degradation where feasible, we can effectively mitigate the risks associated with this potent carcinogen. Always consult your institution's specific EHS guidelines and regulatory requirements to ensure full compliance.

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A Strategic Guide to Personal Protective Equipment for Handling N-Nitrosoanabasine

For the diligent researcher navigating the complexities of drug development, the safe handling of potent chemical compounds is not merely a procedural formality—it is the bedrock of scientific integrity and personal safety. N-Nitrosoanabasine (NAB), a nitrosamine impurity and probable human carcinogen, demands a meticulous and informed approach to laboratory safety.[1] This guide moves beyond a simple checklist, offering a comprehensive operational framework for the selection and use of Personal Protective Equipment (PPE). Here, we will dissect the causality behind each safety recommendation, empowering you to establish a self-validating system of protection when working with this genotoxic compound.[1]

The Imperative of Proactive Containment: Understanding the Hazard

N-Nitrosoanabasine (NAB) is a member of the N-nitrosamine family, compounds recognized for their carcinogenic potential.[2] Regulatory bodies worldwide, including the FDA, have stringent controls on such impurities in pharmaceutical products.[1] The primary health risks associated with chronic exposure to nitrosamines like NAB include an increased risk of cancers, particularly of the liver, stomach, and esophagus, and genotoxicity, meaning the ability to damage DNA.[1] Given that there is no established safe exposure level for carcinogens, the core principle of handling NAB is to minimize exposure to the lowest reasonably achievable level.[3][4]

Table 1: Hazard Profile of N-Nitrosoanabasine

Hazard Classification	Description	GHS Pictogram
Carcinogenicity	Probable human carcinogen.[1]	Health Hazard
Genotoxicity/Mutagenicity	Can interact with DNA, leading to mutations.[1][5]	Health Hazard
Acute Oral Toxicity	Toxic if swallowed (Acute Tox. 3).[6]	Skull and Crossbones
Organ Toxicity	Chronic exposure may lead to severe liver damage.[1][7]	Health Hazard
Primary Routes of Exposure	Inhalation, skin absorption, ingestion, and eye contact.[8][9]	N/A

The Hierarchy of Controls: A Foundational Safety Strategy

Before a single piece of PPE is donned, a robust safety strategy must be in place. The universally accepted "Hierarchy of Controls" prioritizes methods of hazard mitigation, with PPE serving as the crucial final barrier between the researcher and the chemical.

Caption: The Hierarchy of Controls prioritizes safety measures for handling NAB.

• Elimination & Substitution: For work with NAB as an analytical standard or in drug development, these are not viable options.

• Engineering Controls: This is your primary line of defense. All handling of NAB, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood to prevent inhalation exposure.[7][9]

• Administrative Controls: These are the procedures that ensure safe operation. This includes developing detailed Standard Operating Procedures (SOPs), designating specific areas for NAB work, and ensuring all personnel receive documented training on the hazards and handling procedures.[9]

• Personal Protective Equipment (PPE): PPE is not a substitute for robust engineering and administrative controls. It is the essential final layer of protection, designed to mitigate the risk of exposure from splashes, spills, or unforeseen breaches in containment.

Selecting and Using Personal Protective Equipment: A Detailed Protocol

The selection of PPE must be deliberate and task-specific. The following table outlines the minimum required PPE for handling N-Nitrosoanabasine.

Table 2: Recommended PPE for Handling N-Nitrosoanabasine

Protection Type	Specification	Rationale and Best Practices
Respiratory	NIOSH-approved N-95 respirator or higher (e.g., ABEK (EN14387) filter cartridge respirator).[9]	Why: Protects against inhalation of aerosolized powder. An N-95 is the minimum for handling animals administered N-nitrosamines; a cartridge respirator offers higher protection.[9] Validation: Ensure proper fit-testing has been conducted. Check the respirator for damage and ensure a proper seal before each use.
Hand	Double-gloving with nitrile rubber gloves (min. 0.11mm thickness).[9]	Why: The outer glove absorbs the initial contamination, while the inner glove protects the skin during doffing. Nitrile provides good chemical resistance. Validation: Visually inspect gloves for tears or pinholes before use. Change the outer glove immediately after direct contact with NAB or every 30-60 minutes during extended procedures. Always remove gloves using a technique that avoids skin contact with the outer surface.
Eye & Face	ANSI Z87.1-compliant safety goggles.[10] Use a full-face shield over goggles when there is a significant splash risk.	Why: Goggles provide a seal around the eyes to protect against splashes and powders. A face shield protects the entire face from larger volume splashes. Validation: Ensure goggles fit snugly. Keep eyewear clean and stored in a designated area to prevent contamination.
Body	Disposable, solid-front, back-closure gown or a dedicated lab coat worn over personal clothing.[9][10]	Why: Provides a barrier against skin contact from spills. A disposable gown is preferred to prevent cross-contamination. If using a lab coat, it must be dedicated to NAB work and laundered professionally. Validation: Ensure the gown or coat provides full coverage. Do not wear lab coats outside of the designated work area.

Operational Plan: Step-by-Step Guidance for Safe Handling

This protocol outlines the essential steps for safely handling NAB powder to prepare a stock solution.

Pre-Operational Checks:

• Verify the chemical fume hood has a current certification (inspected within the last year).

• Ensure an approved carcinogen waste container is available inside the fume hood.

• Confirm the location of the nearest eyewash station and safety shower.[11]

• Prepare all necessary equipment (spatulas, weigh paper, vials, solvent) and place them inside the fume hood to minimize traffic in and out.

Handling Protocol:

• Don PPE: Don PPE in the following order: inner gloves, lab coat/gown, respirator, safety goggles, face shield (if needed), and outer gloves.

• Weighing: Carefully weigh the N-Nitrosoanabasine powder onto weigh paper inside the fume hood. Use gentle movements to avoid creating airborne dust.

• Transfer: Transfer the powder to a suitable vial.

• Solubilization: Add the desired solvent to the vial. Cap the vial securely before mixing.

• Initial Cleanup: Immediately dispose of the used weigh paper and any contaminated tips into the designated carcinogen waste container within the fume hood.

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Remove outer gloves first, followed by the gown, face shield, and goggles. Remove the respirator and inner gloves last, washing hands thoroughly with soap and water immediately after.[11]

Caption: Workflow for Safely Preparing an N-Nitrosoanabasine Solution.

Emergency Procedures: Spill and Exposure Response

In Case of a Spill:

• Alert & Evacuate: Immediately alert others in the area. If the spill is large or outside of a fume hood, evacuate the laboratory.

• Isolate: Restrict access to the affected area.

• Decontaminate (Trained Personnel Only): Wearing appropriate PPE (including a respirator), cover the spill with an inert absorbent material.

• Collect Waste: Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste container.[7]

• Clean Area: Decontaminate the spill surface according to your institution's approved procedures.

In Case of Personal Exposure:

Exposure Route	Immediate First Aid Action
Skin Contact	Immediately remove contaminated clothing and wash the affected skin area with copious amounts of soap and water.[10][11] Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, lifting the upper and lower eyelids.[11] Seek immediate medical attention.
Inhalation	Move the individual to fresh air at once. If breathing is difficult, administer oxygen.[10] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[11] Rinse the mouth with water. Seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical personnel.[11]

Disposal Plan: Managing Carcinogenic Waste

All materials that come into contact with N-Nitrosoanabasine are considered hazardous waste.

• Waste Segregation: Collect all NAB waste, including pure compound, contaminated solutions, and disposable labware (e.g., pipette tips, gloves, gowns), in a designated, leak-proof, and clearly labeled hazardous waste container.[7]

• Labeling: The container must be labeled with "Hazardous Waste," "Toxic," "Carcinogen," and the chemical name "N-Nitrosoanabasine Waste."[7]

• Final Disposal: The sealed hazardous waste container must be handed over to your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor for final disposal, typically via high-temperature incineration.[7][12]

By integrating these principles of hazard assessment, control implementation, and procedural diligence, you build a robust and trustworthy safety system. This proactive approach not only ensures regulatory compliance but also fosters a culture of safety that protects the most valuable asset in any laboratory: the scientist.

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• N-Nitrosoanabasine analytical standard 37620-20-5 - Sigma-Aldrich. (URL: )
• Navigating the Safe Disposal of N-Nitroso-Naphazoline: A Procedural Guide - Benchchem. (URL: )

• Carcinogens - Overview | Occupational Safety and Health Administration. (URL: [Link])

• Proposed Risk-Based Approach for Nitrosamine Chemicals of Potential Concern - OSTI. (URL: [Link])

• guidelines for the laboratory use of chemical carcinogens - Regulations.gov. (URL: [Link])

• NIOSH Pocket Guide to Chemical Hazards - N-Nitrosodimethylamine - CDC. (URL: [Link])

• Carcinogens in the Workplace: Considerations for EHS - EHSLeaders. (URL: [Link])

• GUIDELINES FOR THE USE OF N-NITROSAMINES IN ANIMAL RESEARCH - Western University. (URL: [Link])

• N-Nitrosoanabasine | C10H13N3O | CID 7069270 - PubChem - NIH. (URL: [Link])

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